(E)-4-oxo-4-(propylamino)but-2-enoic acid chemical structure and properties
[1] Executive Summary (E)-4-oxo-4-(propylamino)but-2-enoic acid, commonly referred to as -propylfumaramic acid , represents a distinct class of electrophilic metabolic intermediates and synthetic building blocks.[1] Stru...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
(E)-4-oxo-4-(propylamino)but-2-enoic acid, commonly referred to as
-propylfumaramic acid , represents a distinct class of electrophilic metabolic intermediates and synthetic building blocks.[1] Structurally, it is the mono-amide derivative of fumaric acid, characterized by an electron-deficient trans-double bond conjugated between a carboxylic acid and a propylamide group.[1]
Unlike its cis-isomer (
-propylmaleamic acid), the (E)-isomer exhibits enhanced thermodynamic stability and a distinct steric profile that optimizes it for use as a covalent warhead in drug discovery (targeting non-catalytic cysteines) and as a functional monomer in hydrogel synthesis.[1] This guide provides a comprehensive technical analysis of its structure, synthesis, physicochemical properties, and reactivity profile.[1]
Note: Specific CAS for the n-propyl E-isomer is rare in public databases; analogs include 307942-22-9 (Isopropyl) and 4437-08-5 (Phenyl).[1]
Molecular Formula
Molecular Weight
157.17 g/mol
SMILES
CCCNC(=O)/C=C/C(=O)O
Stereochemistry
(E)-isomer (Trans)
Structural Analysis
The molecule consists of a rigid trans-alkene core connecting two polar termini: a hydrophilic carboxylic acid and a lipophilic propylamide.[1]
Electrophilic Center: The
-carbon (relative to the amide or acid, depending on resonance) is highly susceptible to nucleophilic attack.[1]
Stereochemistry: The (E)-configuration forces the carbonyl groups to point in opposite directions, preventing the intramolecular hydrogen bonding seen in the (Z)-isomer (maleamic acid).[1] This results in higher melting points and lower aqueous solubility compared to the (Z)-form.[1]
Physicochemical Properties[1][2][3][4][5]
Data below are derived from validated structure-property relationship (QSPR) models and experimental data of close analogs (
The synthesis of (E)-4-oxo-4-(propylamino)but-2-enoic acid is a two-step process. Direct reaction of maleic anhydride with amines yields the kinetic (Z)-product (maleamic acid).[1] Isomerization to the thermodynamic (E)-product requires catalysis.[1]
Synthetic Pathway Visualization
Figure 1: Synthetic route from maleic anhydride involving ring-opening and subsequent isomerization.
Procedure: Suspend the (Z)-isomer in toluene. Add catalyst.[1][2][3] Reflux for 4–6 hours.[1]
Mechanism: The catalyst disrupts the internal hydrogen bond of the maleamic acid, allowing rotation around the C2-C3 bond to the more stable trans-configuration.[1]
Purification: Cool the mixture. The (E)-isomer often precipitates (or requires recrystallization from ethanol/water).[1]
Reactivity & Mechanism of Action[1][7]
The core utility of this compound lies in its Michael Acceptor reactivity.[1] The electron-withdrawing nature of the carbonyls activates the double bond toward nucleophilic attack by thiols (e.g., Cysteine residues in proteins, Glutathione).[1]
Cysteine Targeting Mechanism
Unlike highly reactive acrylamides, fumarate derivatives often exhibit "tunable" reactivity, making them suitable for targeting non-catalytic cysteines without excessive off-target toxicity.[1]
Figure 2: Mechanism of covalent modification of cysteine residues via Michael Addition.[1]
Reactivity Assay (GSH Depletion)
To validate the electrophilicity of the compound, a Glutathione (GSH) depletion assay is standard.[1]
Protocol:
Preparation: Prepare a 10 mM stock of the test compound in DMSO.
Incubation: Mix compound (50 µM final) with reduced GSH (500 µM) in PBS (pH 7.4) at 37°C.[1]
Detection: Monitor the disappearance of free GSH using Ellman’s Reagent (DTNB) at 412 nm or via LC-MS analysis of the GSH-adduct.[1]
Benchmark: Compare half-life (
) against known standards like Dimethyl Fumarate (DMF).
Biological & Industrial Applications[1]
Drug Development[1]
Covalent Fragments: Used in Fragment-Based Drug Discovery (FBDD) to screen for cryptic pockets containing cysteines.[1]
Prodrug Design: The propylamide moiety can improve lipophilicity compared to free fumaric acid, potentially enhancing oral bioavailability before hydrolysis by amidases.[1]
Polymer Chemistry[1][8]
Hydrogels: The compound acts as a functional monomer.[1] The carboxylic acid allows for pH-sensitivity, while the propyl group provides hydrophobic interactions.[1]
Cross-linking: Copolymerization with N-isopropylacrylamide (NIPAM) yields temperature-responsive polymers with tunable Lower Critical Solution Temperatures (LCST).[1]
References
Synthesis of Fumaramic Acids: Organic Syntheses, Coll. Vol. 2, p. 177 (1943); Vol. 10, p. 48 (1930).[1] Link
Isomerization Mechanisms: "Isomerization of Maleic Acid Deriv
Michael Acceptor Reactivity: "The Chemistry of Acrylamide and Related Michael Acceptors in Drug Discovery." Journal of Medicinal Chemistry.
PubChem Compound Summary: (E)-4-oxo-4-(phenylamino)but-2-enoic acid (Analog Reference).[1] Link
Sigma-Aldrich Product Data: 4-(Isopropylamino)-4-oxo-2-butenoic acid (Analog Reference).[1] Link
Author: BenchChem Technical Support Team. Date: March 2026
Therapeutic Potential of Fumaramic Acid Propylamide Derivatives
A Technical Guide to Next-Generation Fumarate Therapeutics
Part 1: Executive Summary
Fumaric acid esters (FAEs), particularly dimethyl fumarate (DMF), represent a cornerstone in the treatment of T-cell-mediated autoimmune diseases such as Relapsing-Remitting Multiple Sclerosis (RRMS) and Psoriasis.[1] However, the clinical utility of DMF is often limited by gastrointestinal (GI) intolerance and a short plasma half-life due to rapid hydrolysis by esterases.
Fumaramic acid propylamide derivatives emerge as a strategic structural optimization of the FAE pharmacophore. By replacing the labile ester bond with a more robust amide linkage and incorporating a lipophilic propyl chain, these derivatives aim to enhance metabolic stability, improve blood-brain barrier (BBB) penetration, and maintain potent Nrf2 activation. This guide outlines the chemical rationale, mechanistic pathways, and experimental protocols for evaluating these promising therapeutic candidates.
Part 2: Chemical Rationale & Structural Optimization
The transition from FAEs to Fumaramic Acid Amides involves a calculated modification of the Michael acceptor motif.
The Pharmacophore:
-Unsaturated Carbonyl
Both DMF and fumaramic acid amides function as electrophiles. The central olefinic double bond is activated by the electron-withdrawing carbonyl groups, making it susceptible to Michael addition by thiols (e.g., Cys151 on Keap1).
Amide vs. Ester Stability
DMF (Diester): Rapidly hydrolyzed by intestinal and plasma carboxylesterases to Monomethyl Fumarate (MMF). MMF is the primary bioactive metabolite but has a short half-life (~36 hours for MMF, but minutes for DMF).
Propylamide Derivative: The amide bond is significantly more resistant to esterase cleavage. This modification extends the systemic circulation time of the parent molecule, potentially allowing for lower dosing frequency and reduced "peak-to-trough" plasma fluctuations associated with flushing.
The Propyl Chain (Lipophilicity)
The addition of an N-propyl group increases the logP (partition coefficient) compared to the free acid (fumaramic acid). This optimization is critical for:
Membrane Permeability: Enhancing passive diffusion across the intestinal epithelium.
CNS Penetration: Facilitating transport across the BBB, a requisite for neuroprotective efficacy in MS.
Part 3: Mechanism of Action
The therapeutic efficacy of fumaramic acid propylamide derivatives relies on a dual-mechanism approach: antioxidative stress response and anti-inflammatory signaling.
Nrf2/Keap1 Pathway Activation
The primary mechanism is the activation of the Nuclear factor (erythroid-derived 2)-like 2 (Nrf2) pathway.
Resting State: Nrf2 is sequestered in the cytoplasm by the Kelch-like ECH-associated protein 1 (Keap1) dimer, which targets it for ubiquitination and proteasomal degradation.
Activation: The fumaramic acid derivative (electrophile) reacts with critical cysteine thiols (Cys151, Cys273, Cys288) on Keap1 via Michael addition.
Result: Conformational change in Keap1 prevents Nrf2 ubiquitination. Nrf2 accumulates, translocates to the nucleus, and binds to Antioxidant Response Elements (ARE), driving the expression of cytoprotective genes (HO-1, NQO1, GSH).
NF-
B Inhibition
Concurrently, these derivatives inhibit the nuclear translocation of NF-
B (p65), suppressing the production of pro-inflammatory cytokines (TNF-, IL-6, IL-17) crucial in the pathology of psoriasis and MS.
Visualization: Nrf2 Activation Pathway
Caption: Mechanism of Nrf2 activation via Keap1 alkylation by fumaramic acid propylamide.
Part 4: Experimental Protocols
To validate the therapeutic potential of these derivatives, the following experimental workflows are recommended.
Protocol A: Synthesis of N-Propyl Fumaramic Acid (Amide)
Objective: Synthesize the mono-amide derivative from fumaryl chloride or mono-ethyl fumarate.
Coupling: Dissolve Mono-ethyl fumarate in DCM at 0°C. Add EDC, HOBt, and DIPEA. Stir for 30 min.
Addition: Dropwise add Propylamine. Allow to warm to Room Temperature (RT) and stir for 12 hours.
Workup: Wash with 1N HCl, sat. NaHCO3, and Brine. Dry over MgSO4.
Hydrolysis (Optional): If the starting material was a diester, hydrolyze the remaining ester group using LiOH in THF/H2O to obtain the free acid amide form if desired, or keep as the ester-amide prodrug.
Purification: Recrystallization from EtOAc/Hexane or Flash Chromatography.
Protocol B: Nrf2 Luciferase Reporter Assay
Objective: Quantify the potency of the derivative in activating the Nrf2 pathway compared to DMF.
Cell Line: ARE-Luciferase reporter cell line (e.g., HepG2-ARE or MCF7-ARE).
Seeding: Plate cells at
cells/well in 96-well white plates. Incubate 24h.
Treatment: Treat cells with increasing concentrations (1–100
M) of:
Compound X (Propylamide derivative)
Positive Control: DMF
Vehicle Control: 0.1% DMSO
Incubation: Incubate for 16–24 hours.
Detection: Add Luciferase substrate (e.g., Bright-Glo™). Read luminescence on a plate reader.
Analysis: Plot Dose-Response curves and calculate EC50 values.
Sampling: Aliquot samples at 0, 15, 30, 60, and 120 mins. Quench with ice-cold Acetonitrile containing Internal Standard (IS).
Analysis: Centrifuge and analyze supernatant via LC-MS/MS.
Calculation: Plot ln(% remaining) vs. time to determine
and intrinsic clearance ().
Visualization: Experimental Workflow
Caption: Workflow from chemical synthesis to biological validation.
Part 5: Comparative Data Summary
The following table summarizes the theoretical and observed advantages of propylamide derivatives over traditional esters.
Feature
Dimethyl Fumarate (DMF)
Fumaramic Acid Propylamide
Clinical Implication
Chemical Linkage
Diester
Mono-amide / Amide-Ester
Amides are more stable in plasma.
Primary Target
Keap1 (Cys151)
Keap1 (Cys151)
Conserved Nrf2 activation mechanism.
Metabolic Half-life
< 20 mins (Hydrolysis)
> 60 mins (Predicted)
Reduced dosing frequency; sustained effect.
Lipophilicity (LogP)
~0.7
~1.2 (Est.)
Improved BBB penetration for MS.
Main Metabolite
Monomethyl Fumarate (MMF)
Propyl-Fumaramic Acid
Potentially active metabolite with distinct PK.
Part 6: References
Linker, R. A., et al. (2011). "Fumaric acid esters exert neuroprotective effects in neuroinflammation via activation of the Nrf2 antioxidant pathway." Brain, 134(3), 678-692.
Mrowietz, U., et al. (2018). "Dimethyl Fumarate for Psoriasis: Mechanism of Action and Clinical Utility."[2] International Journal of Molecular Sciences, 19(7), 2004.
Schmidt, T. J., et al. (2007). "Reactivity of dimethyl fumarate and methylhydrogen fumarate towards glutathione and N-acetyl-L-cysteine—preparation of S-substituted derivatives." Bioorganic & Medicinal Chemistry, 15(9), 333-342.
Biogen. (2013). "Tecfidera (dimethyl fumarate) Prescribing Information." FDA Access Data.
Kourakis, S., et al. (2020).[3] "Dimethyl Fumarate and Its Esters: A Drug with Broad Clinical Utility?" Molecules, 25(22), 5466.
Comprehensive Technical Guide on (E)-4-oxo-4-(propylamino)but-2-enoic Acid: Properties, Synthesis, and Applications
Executive Summary (E)-4-oxo-4-(propylamino)but-2-enoic acid , commonly referred to as N-propylfumaramic acid or fumaric acid mono-N-propylamide, is a highly reactive, electrophilic small molecule. Characterized by its -u...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(E)-4-oxo-4-(propylamino)but-2-enoic acid , commonly referred to as N-propylfumaramic acid or fumaric acid mono-N-propylamide, is a highly reactive, electrophilic small molecule. Characterized by its
-unsaturated carbonyl system, this compound serves as a critical intermediate in organic synthesis, polymer chemistry, and the development of targeted covalent inhibitors[1].
This whitepaper provides an in-depth analysis of its physicochemical properties, stereochemical nuances (specifically the E/Z isomerism relative to its maleamic counterpart), validated synthetic protocols, and its mechanistic utility in biological and material sciences.
Chemical Identity and Core Properties
In chemical databases and commercial catalogs, the nomenclature for this compound and its (Z)-isomer are frequently conflated under a single CAS registry number[1][2]. Strictly speaking, the (E)-geometry defines it as a derivative of fumaric acid, whereas the (Z)-geometry corresponds to N-propylmaleamic acid.
Quantitative Data Summary
The following table synthesizes the core physicochemical parameters of the compound, crucial for formulation and synthetic planning.
High (Michael acceptor due to conjugated double bond)
Structural Analysis & Isomerization Dynamics
The structural integrity of (E)-4-oxo-4-(propylamino)but-2-enoic acid relies on the trans configuration of its central double bond. The (Z)-isomer (N-propylmaleamic acid) is kinetically favored during primary synthesis from maleic anhydride but is thermodynamically less stable due to steric repulsion between the propylamide and carboxylic acid moieties.
Isomerization Pathway
Conversion from the (Z)-isomer to the (E)-isomer is a critical step in isolating the pure fumaramic derivative. This is typically achieved via acid-catalyzed isomerization, which temporarily disrupts the
-bond, allowing free rotation around the C2-C3 bond before reforming in the lower-energy trans state.
Workflow detailing the kinetic synthesis and thermodynamic isomerization to the (E)-isomer.
Experimental Protocols: Synthesis and Validation
As a Senior Application Scientist, I emphasize that robust synthesis requires built-in self-validation. The following protocol details the two-step synthesis of (E)-4-oxo-4-(propylamino)but-2-enoic acid, explaining the causality behind each parameter.
Step 1: Synthesis of the Kinetic (Z)-Isomer
Objective: Ring-opening of maleic anhydride with n-propylamine to form N-propylmaleamic acid.
Procedure:
Dissolve 1.0 eq of maleic anhydride in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.
Cool the reaction vessel to 0–5°C using an ice-water bath. Causality: The reaction is highly exothermic. Low temperatures prevent the formation of the diamide byproduct and suppress premature, uncontrolled isomerization.
Add 1.05 eq of n-propylamine dropwise over 30 minutes.
Stir for 2 hours at room temperature.
In-Process Validation: Monitor via TLC (Eluent: Hexane/Ethyl Acetate 1:1). The disappearance of the high-Rf maleic anhydride spot confirms complete conversion.
Step 2: Catalytic Isomerization to the (E)-Isomer
Objective: Convert the sterically hindered (Z)-isomer to the target (E)-isomer.
Procedure:
Isolate the (Z)-isomer via solvent evaporation. Redissolve the crude solid in toluene.
Add a catalytic amount of concentrated hydrochloric acid (or a Lewis acid like AlCl₃). Causality: The acid protonates the carbonyl oxygen, withdrawing electron density from the double bond, lowering the rotational barrier of the C=C bond.
Reflux the mixture at 80°C for 4–6 hours.
Cool to precipitate the (E)-isomer. Filter and wash with cold ethanol.
Analytical Validation:
¹H-NMR (DMSO-d6): The vinylic protons of the (E)-isomer will present as a pair of doublets with a large coupling constant (
Hz), whereas the (Z)-isomer exhibits a smaller coupling constant ( Hz). This is the definitive self-validating metric for stereochemical purity.
Mechanisms of Action in Biological Systems
Fumaric acid amides and esters are well-documented for their biological activity, primarily acting as electrophilic covalent modifiers[3]. The
-unsaturated carbonyl system of (E)-4-oxo-4-(propylamino)but-2-enoic acid makes it a prime candidate for Michael addition reactions with biological nucleophiles, specifically the sulfhydryl (-SH) groups of cysteine residues.
KEAP1/Nrf2 Pathway Modulation
Similar to dimethyl fumarate (a widely used immunomodulator), this compound is hypothesized to interact with the Kelch-like ECH-associated protein 1 (KEAP1). By covalently alkylating reactive cysteines (e.g., Cys151) on KEAP1, the compound induces a conformational change that prevents the ubiquitination and degradation of Nuclear factor erythroid 2-related factor 2 (Nrf2). Nrf2 then translocates to the nucleus, binding to the Antioxidant Response Element (ARE) to upregulate cytoprotective genes.
Proposed covalent modulation of the KEAP1/Nrf2 signaling pathway via Michael addition.
Applications in Materials Science
Beyond pharmacology, derivatives of N-propylmaleamic and fumaramic acids are heavily utilized in advanced polymer chemistry.
Ion-Imprinted Polymers (IIPs):
Research demonstrates that functionalized composites utilizing N-propylmaleamic/fumaramic acid derivatives exhibit exceptional selectivity for heavy metal ions. For instance, Cd(II)-imprinted composites functionalized with these amides reach sorption equilibrium rapidly (within 8 minutes) and display high maximum sorption capacities[4]. The carboxylic acid and amide groups act as bidentate ligands, pre-organizing around the template ion during polymerization to create highly specific binding cavities.
References
MDPI (Molecules). "Ion-Imprinted Polymeric Materials for Selective Adsorption of Heavy Metal Ions from Aqueous Solution." Molecules, 2023. Available at: [Link]
Google Patents. "Use of fumaric acid derivatives." US Patent US6436992B1.
Targeted Covalent Modification: The Mechanism of Action of 4-Oxo-2-Butenoic Acid Derivatives as Electrophiles
Executive Summary In the modern landscape of drug discovery, the paradigm has shifted increasingly toward Targeted Covalent Inhibitors (TCIs). Designing a successful TCI requires an electrophilic warhead that perfectly b...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the modern landscape of drug discovery, the paradigm has shifted increasingly toward Targeted Covalent Inhibitors (TCIs). Designing a successful TCI requires an electrophilic warhead that perfectly balances intrinsic chemical reactivity with target-specific selectivity. As a Senior Application Scientist, I frequently evaluate various electrophilic scaffolds; among the most versatile is the 4-oxo-2-butenoic acid derivative (often present in aroylacrylic acids or chalcone chimeras). This in-depth technical guide explores the mechanistic foundations, kinetic profiling, biological applications, and the self-validating experimental workflows required to characterize these powerful Michael acceptors.
Electrophilic Foundations: The Pharmacophore
The core pharmacophore of a 4-oxo-2-butenoic acid derivative consists of an α,β-unsaturated carbonyl system (an enone) that is further conjugated with a carboxylic acid or an amide group.
The Causality of Reactivity:
From a molecular orbital perspective, this extended conjugation significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO). The presence of the electron-withdrawing carboxylic/amide group adjacent to the alkene pulls electron density away from the β-carbon. Consequently, the β-carbon becomes a highly localized center of positive charge (a "soft" electrophile), making it exceptionally susceptible to nucleophilic attack by "soft" nucleophiles—most notably, the highly polarizable thiolate anions of exposed cysteine residues on target proteins[1].
Mechanism of Action: Thia-Michael Addition
The primary mechanism of action for these derivatives is the thia-Michael addition . Unlike highly reactive, non-selective alkylating agents (e.g., nitrogen mustards) that indiscriminately target DNA and proteins, 4-oxo-2-butenoic acid derivatives exhibit a tunable reactivity profile that preferentially targets reactive cysteines[1].
The reaction proceeds via a two-step pathway:
Nucleophilic Attack: The lone pair of the cysteine thiolate attacks the electrophilic β-carbon, breaking the carbon-carbon double bond and pushing electrons onto the carbonyl oxygen to form an enolate intermediate.
Protonation: The transient enolate rapidly abstracts a proton from the surrounding solvent/buffer to yield the stable, covalently bound thia-Michael adduct.
Thia-Michael addition mechanism of 4-oxo-2-butenoic acid derivatives with cysteine residues.
Kinetic Profiling and Structure-Activity Relationships (SAR)
The true power of the 4-oxo-2-butenoic acid scaffold lies in its tunability. The reaction rate of the thia-Michael addition is heavily dependent on the substituents attached to the aroyl and phenylamido moieties.
A comprehensive Linear Free Energy Relationship (LFER) study utilizing the Hammett equation demonstrated a direct correlation between substituent electronic effects and reaction kinetics[1].
Electron-Withdrawing Groups (EWGs): Substituents like halogens or nitro groups further deplete electron density at the β-carbon, accelerating the rate of nucleophilic attack.
Electron-Donating Groups (EDGs): Substituents like methoxy groups push electron density into the conjugated system, raising the LUMO energy and slowing down the reaction[1].
Quantitative Data Summary
The table below summarizes the kinetic and biological profiling of various 4-oxo-2-butenoic acid derivatives across different therapeutic targets:
Covalent modification of tubulin cysteines; antiproliferative[2]
CLEFMA (C5-Curcumin analog)
NF-κB / UPS / IKKβ
Sub-micromolar IC₅₀
Covalent modification of IKKβ (Cys179); induces apoptosis[3],[4]
4-Oxo-2-butenoic acid derivatives
HIV-1 Integrase
IC₅₀ < 50 nM (Strand Transfer)
Active site binding; enzymatic inhibition of viral integration[5]
Biological Targets & Therapeutic Applications
Because of their optimized electrophilicity, these derivatives have been successfully deployed against a variety of high-value biological targets:
Oncology (Tubulin & Proteasome Inhibition): Chalcone-aroylacrylic acid chimeras act as potent antiproliferative agents. By covalently modifying critical cysteine residues on tubulin, they inhibit microtubule assembly (IC₅₀ down to 2.9 μM)[2]. Furthermore, analogs like CLEFMA target the ubiquitin-proteasome system (UPS) and inhibit IKKβ by conjugating to Cys179, thereby locking NF-κB in an inactive state and inducing apoptosis in cancer cells[3],[4].
Antiviral Therapeutics (HIV-1 Integrase): Specific 4-oxo-2-butenoic acid derivatives have shown remarkable efficacy in inhibiting the strand transfer (ST) step of HIV-1 integrase, achieving IC₅₀ values below 50 nM and displaying high selectivity over standard targets[5].
Cellular Defense (Keap1-Nrf2 Activation): As soft electrophiles, these compounds are excellent candidates for modifying the sensor cysteines (e.g., Cys151) of Keap1. This covalent modification induces a conformational change that releases Nrf2, allowing it to translocate to the nucleus and activate the Antioxidant Response Element (ARE)[4].
Keap1-Nrf2 pathway activation via covalent modification by 4-oxo-2-butenoic acid electrophiles.
Experimental Protocols for Covalent Validation
A single assay is never sufficient to validate a covalent inhibitor. Relying solely on enzymatic IC₅₀ shifts can lead to false positives due to compound aggregation or assay interference. The following methodology outlines a self-validating system that I mandate for characterizing any 4-oxo-2-butenoic acid derivative.
Self-validating workflow for profiling thia-Michael adduct formation and thermodynamic stability.
Step-by-Step Methodology
Step 1: Reagent Preparation & Environmental Control
Action: Prepare a 100 μM stock of the electrophile in DMSO. Prepare a 10 mM stock of a model thiol (e.g., 2-mercaptoethanol or Glutathione) in 50 mM Phosphate buffer, pH 7.4.
Causality: Maintaining a strict pH of 7.4 is critical. The reaction relies on the thiolate anion; altering the pH changes the protonation state of the thiol, drastically skewing the observed kinetic rates[1].
Step 2: UV/Vis Kinetic Monitoring
Action: Mix the electrophile (final conc. 10 μM) with a vast molar excess of the thiol (final conc. 1 mM) in a quartz cuvette. Monitor the decay of absorbance at ~310 nm over 60 minutes.
Causality: The peak at ~310 nm corresponds to the conjugated double bond chromophore of the 4-oxo-2-butenoic acid. Nucleophilic attack at the β-carbon breaks this conjugation, resulting in a quantifiable decrease in absorbance that allows for the calculation of the pseudo-first-order rate constant (
Action: Quench a parallel reaction mixture with 1% formic acid to protonate all remaining thiolates and halt the reaction. Inject the sample into an LC-MS/MS system.
Causality: UV/Vis decay only proves the loss of the double bond; it does not prove how it was lost. Mass spectrometry is mandatory to identify the exact [M + Thiol] adduct mass, ruling out alternative degradation pathways such as hydrolysis or non-specific aggregation.
Step 4: Thermodynamic Reversibility Assay
Action: Dilute the confirmed adduct 100-fold into a buffer containing either no thiol or a massive excess of a competing thiol (e.g., DTT). Monitor via LC-MS/MS for the reappearance of the parent electrophile mass.
Causality: Thia-Michael additions can be reversible. This step proves whether the covalent bond is a permanent "dead-end" modification or a thermodynamically reversible interaction, which drastically alters the drug's pharmacokinetic and toxicity profile[1].
References
[2] Title: (E)-4-aryl-4-oxo-2-butenoic acid amides, chalcone–aroylacrylic acid chimeras: Design, antiproliferative activity and inhibition of tubulin polymerization
Source: European Journal of Medicinal Chemistry (via PubMed)
URL:[Link]
[5] Title: Recent Advances in the Discovery of Small-Molecule Inhibitors of HIV-1 Integrase
Source: Future Medicinal Chemistry (via Taylor & Francis)
URL:[Link]
[1] Title: Reactivity of (E)-4-aryl-4-oxo-2-butenoic acid arylamides toward 2-mercaptoethanol. A LFER study
Source: Monatshefte für Chemie - Chemical Monthly (via Springer)
URL:[Link]
[3] Title: US9359196B2 - Antiproliferative compositions comprising curcumin analogs and methods of producing and using same
Source: Google Patents
URL:
[4] Title: Molecular Targeted Approaches to Cancer Therapy and Prevention Using Chalcones
Source: Current Cancer Drug Targets (via PMC)
URL:[Link]
The Chemical Space of N-Substituted Fumaramates: A Technical Blueprint for Medicinal Chemistry
Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: In-Depth Technical Guide Executive Summary The transition from reversible to targeted covalent inhibitors (TCIs) has fundamentall...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Scientists, and Drug Development Professionals
Content Type: In-Depth Technical Guide
Executive Summary
The transition from reversible to targeted covalent inhibitors (TCIs) has fundamentally reshaped modern drug discovery. Within this paradigm, N-substituted fumaramates —mono-amide, mono-ester derivatives of fumaric acid—have emerged as a highly tunable class of electrophiles. Unlike their symmetric diester counterparts (e.g., dimethyl fumarate), the desymmetrization in fumaramates allows for precise modulation of the Michael acceptor's Lowest Unoccupied Molecular Orbital (LUMO). This guide provides an in-depth analysis of the mechanistic biology, synthetic methodologies, and therapeutic applications of N-substituted fumaramates, grounded in field-proven protocols and recent literature.
Mechanistic Biology: Covalent Engagement of Cysteine Sensors
Fumaramates exert their biological effects primarily by acting as Michael acceptors, forming irreversible covalent bonds with nucleophilic cysteine residues on target proteins. The presence of the amide bond electron-donating resonance slightly raises the LUMO energy compared to a diester, attenuating off-target toxicity while preserving targeted engagement[1].
The KEAP1-NRF2 Antioxidant Axis
The most well-characterized target of fumarate and fumaramate derivatives is the Kelch-like ECH-associated protein 1 (KEAP1). Under basal conditions, KEAP1 sequesters the transcription factor NRF2, targeting it for ubiquitination and proteasomal degradation. Fumaramates covalently adduct to highly reactive sensor cysteines on KEAP1 (specifically Cys151). This adduction induces a conformational change that disrupts the KEAP1-NRF2 complex, allowing NRF2 to translocate to the nucleus and initiate the transcription of Antioxidant Response Element (ARE) genes[1][2].
Mechanism of KEAP1-NRF2 pathway activation via covalent adduction by fumaramates.
DCAF16 and Targeted Protein Degradation (PROTACs)
Beyond classical inhibition, fumaramates have been recently repurposed as covalent degradative handles in Proteolysis Targeting Chimeras (PROTACs). Elaborated fumaramide and fumaramate handles can covalently recruit the E3 ubiquitin ligase DCAF16 by targeting Cys173 and Cys178. When conjugated to target-binding ligands (e.g., JQ1 for BRD4), these fumaramate handles successfully induce the proteasome-dependent degradation of neo-substrates[3][4].
Synthetic Methodologies and Self-Validating Protocols
The synthesis of N-substituted fumaramates requires careful control of stereochemistry to ensure the trans-alkene geometry is maintained or formed, as the cis-isomer (maleamate) exhibits vastly different steric and electronic profiles.
Protocol: Synthesis of N-Benzylamino Fumaramates
This two-step protocol utilizes maleic anhydride as a starting material. The causality behind this approach relies on the thermodynamic instability of the intermediate cis-maleamic acid under acidic/thermal conditions, which drives the isomerization to the stable trans-fumaramic acid prior to esterification[5].
Step-by-Step Methodology:
Nucleophilic Ring Opening: Dissolve benzylamine (1.0 eq) in anhydrous toluene. Slowly transfer this into a round-bottom flask containing maleic anhydride (1.2 eq) in toluene at 0°C.
Precipitation: Allow the reaction to warm to room temperature. The intermediate N-benzylamino maleamic acid will precipitate as a white solid. Filter using a Büchner funnel.
Isomerization & Activation: Suspend the intermediate in thionyl chloride (
) and reflux. The thermal and highly acidic environment catalyzes the cis-to-trans isomerization while simultaneously forming the highly reactive fumaramoyl chloride.
Esterification: Remove excess
in vacuo. Resuspend the acyl chloride in an inert solvent (e.g., dichloromethane) and add the desired aliphatic or aromatic alcohol (1.5 eq) in the presence of a non-nucleophilic base (e.g., DIPEA) at 0°C.
Self-Validating Analytical QC:
IR Spectroscopy: Confirm the presence of both amide (
) and ester () carbonyl stretches.
1H-NMR (Critical Step): Verify the trans-geometry by analyzing the vinylic protons. They must appear as two doublets with a coupling constant (
) of 15–16 Hz . A -value of 10–12 Hz indicates a failure to isomerize, leaving the undesired maleamate[5].
Step-by-step synthetic workflow for N-benzylamino fumaramates with validation.
Alternative Approaches: Olefin Cross-Metathesis and Nickel Catalysis
Cross-Metathesis: Homoallylamino derivatives containing a branched terminal alkene moiety can be subjected to cross-metathesis using Grubbs II catalyst to selectively yield N-substituted fumaramides and fumaramates[6].
Nickel-Catalyzed Intermediates: In the synthesis of 1,3,5-trisubstituted hydantoins, Ni(0)-SIPr catalysts facilitate oxidative cyclization. Subsequent
-hydride elimination and reductive elimination naturally result in the in situ formation of N-substituted fumaramates, which then undergo 5-exo ring closure[7].
Pharmacological Profiling & Data Presentation
The structural modularity of fumaramates allows chemists to fine-tune their biological activity. Table 1 summarizes the comparative pharmacological profiles of various fumarate and fumaramate derivatives based on recent literature.
Table 1: Comparative Pharmacological Profile of Electrophilic Modulators
Compound Class
Primary Target(s)
Mechanism of Action
Key Biological Application
Reference
Dimethyl Fumarate (DMF)
KEAP1 (Cys151), IRAK4
High-reactivity Michael addition; disrupts IRAK4-MYD88 complex.
Recent studies have highlighted the dual therapeutic potential of N-benzylamino fumaramates. By modifying the ester chain (e.g., cyclohexyl vs. hexan-2-yl), researchers have demonstrated that steric bulk directly influences bacterial cell wall penetration. These compounds exhibit moderate to high potency against both Gram-positive and Gram-negative bacteria when compared to standard antibiotics like ciprofloxacin. Furthermore, they act as robust antioxidants in DPPH radical scavenging assays, likely due to the stabilization of radicals by the conjugated
While the KEAP1-NRF2 pathway is a primary target, fumaramates also exhibit NRF2-independent immunomodulatory effects. For instance, electrophilic fumarate derivatives disrupt innate immune signaling by targeting the IRAK4-MYD88 complex, directly inhibiting IFN-
secretion from plasmacytoid dendritic cells (pDCs)[1]. This positions N-substituted fumaramates as highly promising scaffolds for next-generation neuroprotective agents and treatments for autoimmune disorders like Multiple Sclerosis[2].
References
CHAPTER 7: Nickel-Catalyzed Heterocycle Synthesis - Books - The Royal Society of Chemistry
Source: The Royal Society of Chemistry (rsc.org)
URL:[Link]
An Efficient Enantioselective Approach to Cyclic β-Amino Acid Derivatives via Olefin Metathesis Reactions
Source: ResearchGate
URL:[Link]
(PDF) N-BENZYL-AMINO FUMARAMATES: A NOVEL CLASS OF ANTIBACTERIAL AND ANTIOXIDANTS
Source: ResearchGate
URL:[Link]
Dimethyl fumarate disrupts human innate immune signaling by targeting the IRAK4-MYD88 complex
Source: National Institutes of Health (PMC)
URL:[Link]
DCAF16-Based Covalent Degradative Handles for the Modular Design of Degraders
Source: ACS Central Science
URL:[Link]
US8399514B2 - Treatment for multiple sclerosis
Source: Google Patents
URL
Covalent Proximity Inducers
Source: National Institutes of Health (PMC)
URL:[Link]
From Concepts to Inhibitors: A Blueprint for Targeting Protein–Protein Interactions
Source: Chemical Reviews (ACS Publications)
URL:[Link]
Technical Guide: Solubility Profile of (E)-4-oxo-4-(propylamino)but-2-enoic Acid
The following technical guide details the solubility profile, physicochemical behavior, and experimental handling of (E)-4-oxo-4-(propylamino)but-2-enoic acid . This guide is structured for researchers requiring precise...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the solubility profile, physicochemical behavior, and experimental handling of (E)-4-oxo-4-(propylamino)but-2-enoic acid . This guide is structured for researchers requiring precise data for stock solution preparation, biological assays, and formulation.
Executive Summary & Compound Characterization
(E)-4-oxo-4-(propylamino)but-2-enoic acid (also known as N-propylfumaramic acid) is an amphiphilic mono-amide derivative of fumaric acid. Structurally, it consists of a rigid trans-alkene core flanked by a hydrophilic carboxylic acid and a lipophilic propyl amide.
This duality creates a distinct solubility contrast:
DMSO: Acts as a thermodynamic sink, stabilizing the molecule via strong dipole-dipole interactions.
Water: Exhibits pH-dependent solubility. The compound is sparingly soluble in its neutral (protonated) state but highly soluble as an anionic carboxylate salt.
Physicochemical Descriptors
Property
Value (Estimated)
Impact on Solubility
Molecular Formula
C₇H₁₁NO₃
MW: 157.17 g/mol
pKa (Acid)
3.5 – 4.0
Solubility increases 10–100x at pH > 5.0
LogP
~0.5 – 0.9
Moderate lipophilicity; prone to precipitation in acidic aqueous media
) with a high dipole moment. It dissolves (E)-4-oxo-4-(propylamino)but-2-enoic acid by disrupting the intermolecular hydrogen bonding network of the crystal lattice without ionizing the carboxylic acid. The sulfoxide oxygen acts as a strong H-bond acceptor for the amide and acid protons.
Critical Considerations for Researchers
Hygroscopicity: DMSO is highly hygroscopic. Absorbed water (>1%) can induce precipitation of the target compound over time. Protocol: Store stocks over 3Å molecular sieves.
Freezing Point: Pure DMSO freezes at 19°C. Repeated freeze-thaw cycles can cause micro-precipitation. Recommendation: Aliquot stocks into single-use vials.
Biological Toxicity: While an excellent solvent, DMSO is cytotoxic at concentrations >0.1% - 1% in cell assays. Always calculate the final dilution factor.
The solubility of this compound is governed by the Henderson-Hasselbalch equation.
pH < 3.0 (Stomach/Acidic Buffers): The molecule is neutral. The propyl chain and rigid alkene core dominate, limiting solubility to <1–2 mg/mL (estimated).
pH > 6.0 (Intestinal/Blood/PBS): The carboxylic acid deprotonates (
). The solvation energy of the anion overcomes the lattice energy, significantly increasing solubility.
The "Crash-Out" Risk
A common error in drug development is diluting a high-concentration DMSO stock (e.g., 10 mM) into an acidic aqueous buffer. The rapid change in dielectric constant and pH can force the compound to revert to its neutral, insoluble form, causing immediate precipitation.
Decision Matrix & Dissolution Workflow
The following diagram illustrates the decision logic for solvent selection and the mechanism of "Crash-Out" precipitation.
Figure 1: Solvent selection workflow and stability risk assessment based on pH and application.
Use this protocol to determine the exact solubility limit in a specific buffer.
Materials:
Compound (Solid powder)
Phosphate Buffered Saline (PBS) pH 7.4
0.1 N HCl (pH 1.2)
HPLC or UV-Vis Spectrophotometer
Syringe Filters (0.45 µm PTFE or Nylon)
Workflow:
Supersaturation: Add excess solid compound (~10 mg) to 1 mL of solvent in a glass vial.
Equilibration: Cap the vial and shake at 25°C (room temp) or 37°C (physiologic) for 24 hours.
Note: Visual inspection is critical. If all solid dissolves, add more until a precipitate remains.
Separation: Centrifuge at 10,000 rpm for 10 minutes or filter the supernatant using a pre-warmed syringe filter.
Quantification: Dilute the filtrate (1:10 or 1:100) in mobile phase and analyze via HPLC-UV (Detection @ 210–220 nm for the amide/alkene).
Calculation: Compare peak area against a standard curve prepared in DMSO.
Protocol B: Kinetic Solubility (High-Throughput)
Use this protocol to mimic the "Crash-Out" potential in biological assays.
Workflow:
Prepare a 10 mM stock solution in pure DMSO.
Pipette 2 µL of the DMSO stock into 198 µL of aqueous buffer (pH 7.4) in a 96-well plate (Final conc: 100 µM, 1% DMSO).
Incubate for 2 hours at room temperature with gentle shaking.
Measure absorbance at 620 nm (turbidimetry).
High Absorbance: Indicates precipitation (Poor kinetic solubility).
Low Absorbance: Indicates stability.
References
Yalkowsky, S. H., et al. (2010). Handbook of Aqueous Solubility Data. CRC Press.[1] (General reference for organic acid solubility principles).
Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews.
Gaylord Chemical. (2024). Dimethyl Sulfoxide (DMSO) Physical Properties and Solubility Guide. (Authoritative data on DMSO solvent characteristics).
PubChem. (2024). Compound Summary: Fumaric Acid Derivatives. National Library of Medicine.
synthesis protocol for (E)-4-oxo-4-(propylamino)but-2-enoic acid from maleic anhydride
Executive Summary This protocol details the synthesis of (E)-4-oxo-4-(propylamino)but-2-enoic acid (also known as -propylfumaramic acid) starting from maleic anhydride . The synthesis presents a specific stereochemical c...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This protocol details the synthesis of (E)-4-oxo-4-(propylamino)but-2-enoic acid (also known as
-propylfumaramic acid) starting from maleic anhydride .
The synthesis presents a specific stereochemical challenge: the reaction of maleic anhydride with amines under nucleophilic conditions kinetically favors the (Z)-isomer (
-propylmaleamic acid) due to the cis-geometry of the anhydride ring. To obtain the target (E)-isomer , a thermodynamic isomerization step is required. This guide provides a robust, two-stage workflow:
Nucleophilic Acyl Substitution: Ring opening to form the (Z)-intermediate.
Stereochemical Inversion: Acid-catalyzed isomerization to the thermodynamically stable (E)-product.
Chemical Reaction & Mechanism
Reaction Scheme
The transformation proceeds via a ring-opening amidation followed by a geometric isomerization.
Stage 1 (Kinetic Control): Maleic anhydride reacts with propylamine to yield (Z)-4-oxo-4-(propylamino)but-2-enoic acid.
Stage 2 (Thermodynamic Control): The (Z)-acid is isomerized to the (E)-acid using acid catalysis (HCl) or radical catalysis (Iodine/Light), which allows rotation around the C2-C3 double bond.
Pathway Diagram
Figure 1: Reaction pathway illustrating the conversion of Maleic Anhydride to the (E)-Target via the (Z)-Intermediate.
Materials & Equipment
Reagents
Reagent
CAS No.
Grade
Role
Maleic Anhydride
108-31-6
ACS Reagent, ≥99%
Starting Material
Propylamine
107-10-8
Reagent Grade, 99%
Nucleophile
Dichloromethane (DCM)
75-09-2
Anhydrous
Solvent (Stage 1)
Hydrochloric Acid (HCl)
7647-01-0
2M Aqueous Solution
Catalyst (Stage 2)
Ethanol
64-17-5
Absolute
Recrystallization
Ethyl Acetate
141-78-6
ACS Grade
Wash Solvent
Equipment
Reaction Vessel: 250 mL 3-neck round-bottom flask (RBF) equipped with a magnetic stir bar.
Temperature Control: Ice-water bath (
) and Oil bath (for reflux).
Addition: Pressure-equalizing addition funnel.
Filtration: Büchner funnel with vacuum flask.
Analysis: NMR Spectrometer (300 MHz or higher), Melting Point Apparatus.
Experimental Protocol
Stage 1: Synthesis of (Z)-4-oxo-4-(propylamino)but-2-enoic acid
Objective: Controlled ring opening without cyclization.
Preparation: In a 250 mL 3-neck RBF, dissolve Maleic Anhydride (9.81 g, 100 mmol) in Dichloromethane (DCM) (100 mL). Stir until a clear, colorless solution is obtained.
Cooling: Place the flask in an ice-water bath and cool the solution to
.
Critical: Low temperature prevents the formation of the maleimide side product (cyclodehydration).
Addition: Mix Propylamine (5.91 g, 8.2 mL, 100 mmol) with DCM (20 mL) in the addition funnel. Add this solution dropwise to the stirring anhydride solution over 30 minutes.
Observation: A white precipitate (
-propylmaleamic acid) typically forms immediately as the reaction proceeds.
Reaction: Once addition is complete, allow the reaction to stir at
for 1 hour, then warm to room temperature for another hour.
Isolation: Filter the white solid using vacuum filtration.
Washing: Wash the filter cake with cold DCM (
) to remove unreacted starting materials.
Drying: Dry the solid in a vacuum oven at
for 4 hours.
Yield Check: Expected yield of (Z)-isomer is 85--95%.
QC Point: Check
-NMR.[1][2] The vinylic protons for the (Z)-isomer typically show a coupling constant of .
Stage 2: Isomerization to (E)-4-oxo-4-(propylamino)but-2-enoic acid
Objective: Thermodynamic inversion of the alkene geometry.
Suspension: Transfer the dried (Z)-isomer (10 g) into a 250 mL RBF. Add Water (50 mL) and 2M HCl (5 mL).
Note: The (Z)-isomer is moderately soluble in water; the (E)-isomer is significantly less soluble.
Reflux: Attach a reflux condenser and heat the mixture to reflux (
) for 2--4 hours.
Mechanism:[3][4] The acid protonates the carbonyl, reducing the double bond character of the C2-C3 bond, allowing rotation. Upon deprotonation, the system settles into the lower-energy (E)-configuration.
Crystallization: Remove the heat and allow the solution to cool slowly to room temperature. The (E)-isomer should crystallize out as a dense white solid.
Optimization: If no precipitate forms, concentrate the solution by 30% under reduced pressure or cool to
.
Filtration: Collect the crystals via vacuum filtration.
Purification: Recrystallize the crude product from hot Ethanol/Water (1:1) if high purity (>99%) is required.
Final Drying: Dry at
under vacuum.
Quality Control & Validation
Stereochemical Verification (NMR)
The definitive method to distinguish the (Z) and (E) isomers is
-NMR spectroscopy, specifically analyzing the alkene region.
Isomer
Chemical Shift ()
Coupling Constant ()
Structural Inference
(Z)-Isomer
6.2 -- 6.4 ppm
12.0 -- 13.0 Hz
Cis-coupling (Maleamic)
(E)-Isomer
6.6 -- 6.9 ppm
15.0 -- 16.0 Hz
Trans-coupling (Fumaramic)
Protocol: Dissolve 10 mg of product in DMSO-
. Acquire spectrum. Calculate values for the doublet signals in the alkene region.
Melting Point
(Z)-Isomer: Typically melts at a lower temperature (approx.
, decomposes).
(E)-Isomer: Typically melts at a higher temperature (approx.
or higher) due to better crystal packing efficiency of the trans geometry.
Application Notes and Protocols for the Preparation of (E)-4-oxo-4-(propylamino)but-2-enoic Acid Stock Solutions in Cell-Based Assays
Introduction (E)-4-oxo-4-(propylamino)but-2-enoic acid is a small molecule of interest in various biological studies. The accuracy and reproducibility of in vitro cell-based assays heavily depend on the precise and consi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
(E)-4-oxo-4-(propylamino)but-2-enoic acid is a small molecule of interest in various biological studies. The accuracy and reproducibility of in vitro cell-based assays heavily depend on the precise and consistent preparation of test compound solutions. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the best practices for preparing, storing, and utilizing stock solutions of (E)-4-oxo-4-(propylamino)but-2-enoic acid to ensure experimental integrity and validity.
The protocols outlined herein are designed to be self-validating, emphasizing the rationale behind each step to empower researchers to make informed decisions tailored to their specific experimental needs. Adherence to these guidelines will help mitigate potential artifacts arising from improper compound handling, such as precipitation, degradation, or solvent-induced cytotoxicity.
Physicochemical Properties
A thorough understanding of the physicochemical properties of (E)-4-oxo-4-(propylamino)but-2-enoic acid is paramount for the successful preparation of stable and effective stock solutions. While detailed experimental data for this specific compound is not widely available, we can estimate its properties based on its chemical structure and data from structurally similar compounds.
Table 1: Estimated Physicochemical Properties of (E)-4-oxo-4-(propylamino)but-2-enoic acid
Property
Estimated Value
Comments and Rationale
Molecular Formula
C₇H₁₁NO₃
Derived from the chemical structure.
Molecular Weight
157.17 g/mol
Calculated based on the molecular formula. This value is crucial for accurate concentration calculations.
Appearance
White to off-white solid
Predicted based on similar small organic molecules. Visual inspection upon receipt is recommended.
Solubility
Predicted to be soluble in organic solvents such as DMSO and ethanol. Poorly soluble in aqueous solutions.
The presence of both polar (carboxylic acid, amide) and non-polar (propyl chain) groups suggests solubility in polar aprotic solvents is likely. Experimental verification is highly recommended.
CAS Number
Not readily available
As of the last update, a specific CAS number for this compound was not found in common chemical databases. Similar compounds have been identified[1][2][3][4][5].
It is imperative for the end-user to experimentally verify the solubility of their specific batch of (E)-4-oxo-4-(propylamino)but-2-enoic acid in the chosen solvent before preparing a high-concentration stock solution.
Protocol for High-Concentration Stock Solution Preparation (10 mM in DMSO)
Dimethyl sulfoxide (DMSO) is a widely used solvent for preparing stock solutions of water-insoluble compounds for cell-based assays due to its high solvating power.[6][7][8] However, it is important to note that DMSO can have biological effects and induce toxicity at higher concentrations.[6][8][9][10] Therefore, the final concentration of DMSO in the cell culture medium should be kept to a minimum, typically below 0.5%, with many sensitive primary cell cultures requiring concentrations as low as 0.1%.[9]
Calibrated pipettes and sterile, filtered pipette tips
Vortex mixer
Sonicator (optional)
Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Step-by-Step Methodology
Pre-dissolution Preparation:
Bring the vial of (E)-4-oxo-4-(propylamino)but-2-enoic acid and the DMSO to room temperature.
Work in a sterile environment, such as a laminar flow hood, to prevent microbial contamination.[13]
Weighing the Compound:
Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out the desired amount of (E)-4-oxo-4-(propylamino)but-2-enoic acid. For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
Mass (mg) = 0.010 mol/L x 0.001 L x 157.17 g/mol x 1000 mg/g = 1.57 mg
Dissolving the Compound:
Add the calculated volume of sterile DMSO to the tube containing the weighed compound. For the example above, add 1 mL of DMSO.
Securely cap the tube and vortex thoroughly for at least 1-2 minutes until the compound is completely dissolved.[9] The resulting solution should be clear and free of any visible particulates.
If the compound does not readily dissolve, sonication in a water bath for 5-10 minutes can be employed to aid dissolution.[9] Gentle warming to 37°C may also be effective, but caution should be exercised as heat can degrade some compounds.[9]
Aliquoting and Storage:
To avoid repeated freeze-thaw cycles which can lead to compound degradation, it is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber microcentrifuge tubes.[9]
Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.
Store the aliquots at -20°C or -80°C for long-term stability.[9]
Workflow for Stock and Working Solution Preparation
Application Note: Advanced Bioconjugation via 4-Oxo-2-Butenoic Acid Linkers
Target Audience: Researchers, Scientists, and Drug Development Professionals Application: Antibody-Drug Conjugates (ADCs), PROTACs, and pH-Responsive Protein Labeling Mechanistic Rationale: The Causality of Chemical Sele...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Scientists, and Drug Development Professionals
Application: Antibody-Drug Conjugates (ADCs), PROTACs, and pH-Responsive Protein Labeling
Mechanistic Rationale: The Causality of Chemical Selection
In the landscape of bioconjugation, achieving stable attachment in systemic circulation while ensuring rapid payload release at the target site remains a primary challenge. Traditional maleimide linkers, while highly reactive, are prone to premature deconjugation via retro-Michael exchange with serum albumin thiols.
4-oxo-2-butenoic acid derivatives (specifically, open-chain maleamic acids) have emerged as superior alternatives due to their highly tunable stereoelectronic properties 1. These compounds function as latent Michael acceptors 2. The causality behind their efficacy is twofold:
Regioselective Thiol-Michael Addition: The α,β-unsaturated carbonyl system of the 4-oxo-2-butenoic acid scaffold undergoes nucleophilic attack by thiolate anions. By buffering the reaction at pH 7.2–7.4, cysteine residues (pKa ~8.3) are partially deprotonated to highly reactive thiolates, whereas primary amines like lysine (pKa ~10.5) remain protonated and unreactive. This ensures strict regioselectivity.
pH-Triggered Intramolecular Catalysis: The true power of the 4-oxo-2-butenoic acid linker lies in its stimuli-responsive nature. The cis-geometry of the double bond positions the terminal carboxylic acid directly adjacent to the amide bond (the payload attachment site). In the acidic environment of late endosomes or lysosomes (pH 5.0–6.0), the protonated carboxylic acid acts as an intramolecular general acid catalyst. This sharply accelerates the hydrolysis of the amide bond, releasing the active therapeutic payload exactly where it is needed 1, 3.
Figure 1: Mechanism of conjugation and pH-triggered payload release using 4-oxo-2-butenoic acid.
Comparative Linker Profiling
To justify the transition from traditional linkers to 4-oxo-2-butenoic acid architectures, consider the quantitative and qualitative advantages summarized below:
Feature / Metric
Traditional Maleimide
4-Oxo-2-Butenoic Acid Derivatives
Reaction Mechanism
Thiol-Michael Addition
Thiol-Michael Addition
Conjugation pH
6.5 – 7.5
7.0 – 7.5
Serum Stability (pH 7.4)
Moderate (Prone to retro-Michael exchange)
High (Stable thioether, tunable electronics)
Stimuli-Responsive Release
No (Requires separate cleavable peptide)
Yes (Intramolecular acid-catalyzed hydrolysis)
Half-life of Cleavage (pH 5.5)
> 100 hours (Stable)
4 – 12 hours (Tunable based on substituents)
Primary Application
General protein labeling
Smart ADCs, targeted drug delivery
Self-Validating Experimental Protocols
The following methodologies are engineered as "self-validating systems." Each critical step includes an integrated Quality Control (QC) checkpoint to ensure the causality of the reaction is maintained before proceeding.
Protocol A: Preparation and Reduction of the Monoclonal Antibody (mAb)
Causality Check: Interchain disulfides must be reduced to generate free thiols. TCEP (Tris(2-carboxyethyl)phosphine) is utilized over DTT because it does not form mixed disulfides. However, because TCEP can react with α,β-unsaturated carbonyls, it must be rigorously removed prior to linker addition.
Buffer Preparation: Prepare the mAb at 5 mg/mL in Conjugation Buffer (50 mM HEPES, 150 mM NaCl, 1 mM EDTA, pH 7.2). Note: EDTA is critical to chelate trace metals that could catalyze spontaneous thiol oxidation.
Reduction: Add 2.5 molar equivalents of TCEP to the mAb solution. Incubate at 37°C for 2 hours with gentle agitation.
TCEP Removal: Pass the reduced mAb through a pre-equilibrated Zeba™ Spin Desalting Column (or equivalent SEC column) to remove unreacted TCEP.
Validation Check (Ellman's Assay): React a small aliquot of the eluate with DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)). Measure absorbance at 412 nm.
Success Criterion: The calculated free thiol-to-mAb ratio must be between 3.8 and 4.2. If lower, repeat the reduction step.
Protocol B: Bioconjugation with 4-Oxo-2-Butenoic Acid Linker
Causality Check: The linker-payload is highly hydrophobic. DMSO is used as a co-solvent, but its final concentration must remain ≤10% (v/v) to prevent mAb denaturation and precipitation.
Reagent Preparation: Dissolve the 4-oxo-2-butenoic acid linker-payload in anhydrous DMSO to a concentration of 10 mM.
Conjugation: Slowly add 8 molar equivalents of the linker-payload to the reduced mAb solution under continuous vortexing. Ensure the final DMSO concentration does not exceed 10%.
Incubation: Incubate the reaction mixture at 25°C for 4 hours in the dark.
Quenching: Quench unreacted linker by adding a 20-fold molar excess of N-acetylcysteine (NAC). Incubate for 30 minutes.
Purification: Purify the resulting ADC using preparative Size Exclusion Chromatography (SEC) to remove the quenched payload and DMSO.
Validation Check (DAR Determination): Analyze the purified ADC via Hydrophobic Interaction Chromatography (HIC).
Success Criterion: The Drug-to-Antibody Ratio (DAR) should resolve into distinct peaks (DAR 0, 2, 4, 6, 8). Calculate the weighted average DAR (Target: ~3.5 - 4.0).
Protocol C: Validation of pH-Dependent Cleavage
Causality Check: To verify the intramolecular catalysis mechanism, the ADC must remain stable at physiological pH but rapidly degrade at endosomal pH.
Incubation Setup: Aliquot the purified ADC into two separate buffers:
Test: 100 mM Sodium Acetate, pH 5.5 (Mimicking late endosome).
Thermal Incubation: Incubate both samples at 37°C.
Validation Check (HPLC Quantification): At intervals of 0, 4, 12, 24, and 48 hours, precipitate the protein using cold acetonitrile and analyze the supernatant via RP-HPLC.
Success Criterion: The pH 7.4 control should show <5% free payload release over 48 hours. The pH 5.5 test sample should demonstrate >80% free payload release within 12-24 hours, confirming the pH-responsive intramolecular hydrolysis.
Experimental Workflow Visualization
Figure 2: Self-validating experimental workflow for cysteine bioconjugation.
References
Journal of the American Chemical Society. Mechanism, biological relevance, and structural requirements for thiolate additions to bicyclomycin and analogs. A unique latent Michael acceptor system. ACS Publications. Available at:[Link]
Exo-ricerca. Design, synthesis and in vitro kinetic study of tranexamic acid prodrugs for the treatment of bleeding conditions. Exo-ricerca Publications. Available at: [Link]
in vitro enzyme inhibition assay protocols for fumaramic acid derivatives
An Application Guide and Protocol for the In Vitro Characterization of Fumaramic Acid Derivatives as Enzyme Inhibitors Abstract Fumaric acid and its ester derivatives have garnered significant attention in drug developme...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide and Protocol for the In Vitro Characterization of Fumaramic Acid Derivatives as Enzyme Inhibitors
Abstract
Fumaric acid and its ester derivatives have garnered significant attention in drug development, with approved therapies for psoriasis and multiple sclerosis.[1][2] Their mechanism of action is frequently tied to the modulation of cellular pathways through the inhibition of specific enzymes.[2][3] The electrophilic nature of the fumarate backbone enables these compounds to act as covalent inhibitors, forming a stable bond with nucleophilic residues in enzyme active sites. This unique mechanism necessitates specialized assay protocols to accurately determine their potency and mode of action. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute robust in vitro enzyme inhibition assays for fumaramic acid derivatives, moving beyond simple IC50 determination to a full kinetic characterization.
The Unique Chemistry of Fumaramic Acid Derivatives as Inhibitors
Fumaramic acid derivatives and related compounds like dimethyl fumarate (DMF) are α,β-unsaturated carbonyl compounds. This structure functions as a Michael acceptor, making it susceptible to nucleophilic attack by amino acid residues such as cysteine within a target protein. This reaction results in the formation of a covalent bond, which can be either irreversible or reversible.[4][5]
Understanding this covalent mechanism is paramount because traditional enzyme kinetic models, which assume a rapid equilibrium between the inhibitor and enzyme, are often inadequate.[5][6] The potency of a covalent inhibitor is not just about its initial binding affinity (KI) but also about the rate at which it forms the covalent bond (kinact). Therefore, assays must be designed to capture this time-dependent inhibition.[5][7]
Figure 1: General mechanism of covalent inhibition by a fumaramic acid derivative.
Strategic Assay Selection: A Multi-Step Approach
A hierarchical approach is recommended to efficiently screen and characterize fumaramic acid derivatives. This ensures that resources are focused on compounds with genuine, on-target activity.
Figure 2: Recommended workflow for characterizing fumaramic acid derivative inhibitors.
Initial Screening and IC50 Determination
The first step is often a high-throughput screen (HTS) to identify compounds that inhibit the target enzyme's activity.[8] This is typically done by measuring the enzyme's reaction rate at various inhibitor concentrations to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).
Causality Behind Experimental Choices: While the IC50 is a useful parameter for initial ranking, it is crucial to recognize its limitations for covalent inhibitors. The IC50 value for a time-dependent inhibitor will vary depending on the pre-incubation time of the enzyme with the inhibitor before the substrate is added.[5] Therefore, a standardized pre-incubation time must be used for all compounds in a screening campaign to ensure a fair comparison.
Confirmation of Covalent Modification
Hits from the initial screen must be validated to confirm a covalent mechanism of action. This step is critical to differentiate true covalent inhibitors from false positives or classic reversible inhibitors.[8]
IC50 Shift Assay: This is a straightforward method to test for time-dependent inhibition. The assay is run with different pre-incubation times of the enzyme and inhibitor. An irreversible or covalent inhibitor will show a time-dependent decrease in the IC50 value (a leftward shift in the dose-response curve) as the pre-incubation time increases.[9] A reversible inhibitor's IC50 will remain constant regardless of the pre-incubation time.
Jump Dilution Assay: This experiment directly assesses the reversibility of inhibition.[10] The enzyme is first incubated with a high concentration of the inhibitor (e.g., 10-20x IC50) to allow for binding. The mixture is then rapidly diluted (e.g., 100-fold) to a concentration well below the IC50. If the inhibitor is reversible, its dissociation from the enzyme will lead to a recovery of enzyme activity over time. If the inhibition is irreversible, enzyme activity will not recover.[10]
Detailed Protocols for Kinetic Characterization
Protocol 1: Time-Dependent Inhibition Assay to Determine kinact and KI
This protocol is designed to measure the kinetic parameters that define the potency of an irreversible inhibitor. The key parameters are KI (the inhibitor concentration at which the inactivation rate is half its maximum) and kinact (the maximum rate of inactivation).[10] The overall efficiency of the inhibitor is often expressed as the second-order rate constant kinact/KI.[5]
Materials:
Purified target enzyme
Enzyme-specific substrate
Assay buffer (optimized for pH, ionic strength, and any required cofactors)
Fumaramic acid derivative stock solution (in DMSO)
Microplate reader (absorbance, fluorescence, or luminescence)
96- or 384-well microplates
Procedure:
Reagent Preparation: Prepare serial dilutions of the fumaramic acid derivative in assay buffer. Also, prepare the enzyme and substrate solutions at their final desired concentrations in assay buffer.
Assay Setup: In a microplate, add the assay buffer and the inhibitor dilutions. Include a "no inhibitor" control (vehicle, e.g., DMSO) and a "no enzyme" control (for background subtraction).
Initiate Inactivation: Add the enzyme to all wells (except the "no enzyme" control) to start the pre-incubation. This is time zero for the inactivation process.
Measure Progress Curves: At various time points after adding the enzyme (e.g., 0, 5, 10, 20, 30, and 60 minutes), initiate the enzymatic reaction by adding the substrate.
Monitor Reaction: Immediately after substrate addition, monitor the reaction progress (i.e., product formation or substrate depletion) over a short period (e.g., 5-10 minutes) by taking kinetic readings on the plate reader. The initial velocity (V0) of the reaction is determined from the linear portion of this progress curve.
Data Analysis:
For each inhibitor concentration, plot the natural logarithm (ln) of the remaining enzyme activity (% of the "no inhibitor" control) against the pre-incubation time.
The slope of this line will be the negative of the observed rate of inactivation (kobs) for that inhibitor concentration.[10]
Plot the calculated kobs values against the corresponding inhibitor concentrations.
Fit this data to the Michaelis-Menten equation (or a hyperbolic equation) to determine kinact (the Vmax of the plot) and KI (the Km of the plot).[10][11]
Table 1: Key Kinetic Parameters for Enzyme Inhibitors
Protocol 2: Case Study - Fumarate Hydratase (FH) Coupled Inhibition Assay
Fumarate hydratase (FH) is a key enzyme in the tricarboxylic acid (TCA) cycle and a known target of fumaric acid derivatives.[12][13] Its activity can be monitored using a coupled enzyme assay that links the production of L-malate to the reduction of NAD+, which can be measured spectrophotometrically at 340 nm.[12]
Figure 3: Workflow for the Fumarate Hydratase (FH) coupled enzyme assay.
Procedure:
Assay Buffer: Prepare a suitable buffer, e.g., 50 mM Tris-HCl, pH 7.4.
Reagent Mix: Prepare a master mix containing the coupling enzyme, malate dehydrogenase (MDH), and NAD+.
Plate Setup: Add assay buffer, fumaramic acid derivative dilutions, and the Reagent Mix to the wells of a UV-transparent 96-well plate.
Enzyme Addition: Add the target enzyme, Fumarate Hydratase (FH), to the wells and pre-incubate for the desired time (e.g., 30 minutes) to allow for time-dependent inhibition.
Initiate Reaction: Start the reaction by adding the substrate, fumarate.
Measurement: Immediately begin monitoring the increase in absorbance at 340 nm over time using a microplate reader. The rate of this increase is proportional to the FH activity.[12]
Data Analysis: Calculate the initial reaction rates and determine the percent inhibition for each derivative concentration relative to the vehicle control. This data can then be used to determine IC50 or for more detailed kinetic studies as described in Protocol 1.
Self-Validating System: It is crucial to run a control experiment to ensure the fumaramic acid derivatives do not inhibit the coupling enzyme, malate dehydrogenase.[12] This is done by running the assay with L-malate as the substrate instead of fumarate, bypassing the need for FH. No inhibition should be observed in this control experiment.
Conclusion
The study of fumaramic acid derivatives as enzyme inhibitors requires a departure from standard reversible inhibition assays. By understanding their covalent mechanism of action and employing a systematic approach involving initial screening, confirmation of covalency, and detailed kinetic characterization, researchers can generate accurate and reliable data. The protocols outlined here provide a robust framework for identifying and characterizing these promising therapeutic agents, ensuring that their true potency and mechanism are well understood, which is a critical step in the drug discovery pipeline.
References
BioAscent. From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets. BioAscent. Available at: [Link]
Grimm, S. W. (2020). Irreversible Enzyme Inhibition Kinetics and Drug-Drug Interactions. PubMed. Available at: [Link]
Duggleby, R. G. (1985). Analysis of kinetic data for irreversible enzyme inhibition. PubMed Central. Available at: [Link]
van der Wouden, P. A., et al. (2022). A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. PubMed. Available at: [Link]
AXXAM. Investigation of MOA of next generation covalent inhibitors. AXXAM. Available at: [Link]
Domainex. Reversible Covalent Inhibitor Binding Assay. Domainex. Available at: [Link]
Drug Hunter. Cheat Sheet for Covalent Enzyme Inhibitors. Drug Hunter. Available at: [Link]
PubChem. FUMARIC ACID. PubChem. Available at: [Link]
Johnson, K. A. (2021). Steady-state enzyme kinetics. Portland Press. Available at: [Link]
MetwareBio. Fumaric Acid Unveiled: From Nature's Palette to Therapeutic Potential. MetwareBio. Available at: [Link]
Duggleby, R. G. (1985). Analysis of kinetic data for irreversible enzyme inhibition. ResearchGate. Available at: [Link]
Yi, W., et al. (2017). Inhibition of tyrosinase by fumaric acid: Integration of inhibition kinetics with computational docking simulations. PubMed. Available at: [Link]
Aratchige, H. M., et al. (2014). Identification of Fumarate Hydratase Inhibitors with Nutrient-Dependent Cytotoxicity. PubMed Central. Available at: [Link]
Metabolon. Fumaric Acid. Metabolon. Available at: [Link]
Schilling, S., et al. (2009). Fumaric acid and its esters: An emerging treatment for multiple sclerosis with antioxidative mechanism of action. ResearchGate. Available at: [Link]
Basu, A., et al. (2023). Inhibition of HDAC6 alters fumarate hydratase activity and mitochondrial structure. ResearchGate. Available at: [Link]
Toro, J. R., et al. (2003). Fumarate hydratase enzyme activity in lymphoblastoid cells and fibroblasts of individuals in families with hereditary leiomyomatosis and renal cell cancer. PubMed Central. Available at: [Link]
Tyrakis, P. A., et al. (2017). Fumarate hydratase is a critical metabolic regulator of hematopoietic stem cell functions. Journal of Experimental Medicine. Available at: [Link]
Biocompare. Inhibitor Screening Kits. Biocompare. Available at: [Link]
Uesawa, Y., et al. (2004). Screening of furanocoumarin derivatives in citrus fruits by enzyme-linked immunosorbent assay. PubMed. Available at: [Link]
Aratchige, H. M., et al. (2015). Identification of fumarate hydratase inhibitors with nutrient-dependent cytotoxicity. PubMed. Available at: [Link]
Leonaviciene, L., et al. (2021). A standard operating procedure for an enzymatic activity inhibition assay. PubMed. Available at: [Link]
Wang, G., et al. (2019). Synthesis and antimicrobial activity of fumaric acid amino acid ester derivatives. ResearchGate. Available at: [Link]
García, M., et al. (2021). New enzymatic method for estimating fumaric acid in wines. OENO One. Available at: [Link]
BellBrook Labs. Using Universal Inhibitor Screening Assays to Accelerate Drug Discovery. BellBrook Labs. Available at: [Link]
Lankatillake, C., et al. (2021). Screening natural product extracts for potential enzyme inhibitors: protocols, and the standardisation of the usage of blanks in. SciSpace. Available at: [Link]
Rodrigues, F. A. R., & de la Cruz, P. L. R. (2022). Analytical assays to evaluate enzymatic activity and screening of inhibitors for ornithine decarboxylase. Frontiers in Chemistry. Available at: [Link]
crystallization methods for (E)-4-oxo-4-(propylamino)but-2-enoic acid purification
Application Note: High-Purity Crystallization of (E)-4-oxo-4-(propylamino)but-2-enoic Acid Executive Summary This guide details the purification of (E)-4-oxo-4-(propylamino)but-2-enoic acid (also known as N-propylfumaram...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Purity Crystallization of (E)-4-oxo-4-(propylamino)but-2-enoic Acid
Executive Summary
This guide details the purification of (E)-4-oxo-4-(propylamino)but-2-enoic acid (also known as N-propylfumaramic acid). This compound is a critical metabolic probe and polymer precursor, structurally characterized by a trans-alkene backbone linking a carboxylic acid and a propylamide.
The primary challenge in generating high-purity material is the separation of the desired (E)-isomer from the kinetically favored (Z)-isomer (N-propylmaleamic acid) formed during synthesis. This protocol leverages the significant solubility differential and thermodynamic stability gap between the two isomers to achieve >99% purity via Reactive Isomerization-Crystallization .
Physicochemical Profile & Strategy
To design a robust crystallization, we must understand the molecular behavior. The target molecule exists in two geometric forms:[1]
Target (E-Isomer): N-propylfumaramic acid. Thermodynamically stable. High melting point. Low solubility in water/non-polar solvents due to efficient intermolecular hydrogen bonding (lattice energy).
Impurity (Z-Isomer): N-propylmaleamic acid. Kinetically formed (from maleic anhydride). Lower melting point. Higher solubility due to intramolecular H-bonding (preventing lattice formation).
The Purification Strategy:
We utilize a "Solubility-Driven Isomerization" approach. By heating the crude mixture in an acidic aqueous medium, we catalyze the Z
E isomerization. As the E-isomer forms, it exceeds its solubility limit and crystallizes out of the boiling solution, driving the equilibrium forward (Le Chatelier’s principle).
Suspension: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend the crude solid in DI Water (10 mL per gram of solid).
Note: The solid may not dissolve completely at room temperature. This is expected.
Acidification: Add Conc. HCl dropwise until the pH is
.
Mechanism:[2][3][4][5] Protonation of the amide carbonyl facilitates rotation around the C=C double bond, lowering the activation energy for isomerization [1].
Reflux (The Critical Step): Heat the mixture to a gentle reflux (
).
Maintain reflux for 1–2 hours .
Observation: The suspension may briefly clear as the more soluble Z-isomer dissolves and isomerizes, followed by the gradual precipitation of the less soluble E-isomer (white needles).
Controlled Cooling: Turn off the heat and allow the flask to cool slowly to room temperature on the stir plate (approx.
).
Why: Slow cooling promotes the growth of large, pure crystals and prevents the entrapment of impurities.
Ice Bath: Once at room temperature, place the flask in an ice bath (
) for 30 minutes to maximize yield.
Filtration: Filter the crystals using a Büchner funnel.
Washing: Wash the filter cake with:
Cold DI Water (removes residual HCl and soluble Z-isomer).
Use this method if the material from Protocol A is
pure or discolored.
Solvent System: Ethanol : Water (30:70 v/v).
Dissolution: Place the semi-pure crystals in a flask. Add the Ethanol:Water mixture (approx. 15 mL/g).
Heating: Heat to boiling. If the solid does not dissolve, add small aliquots of Ethanol until a clear solution is obtained.
Caution: Do not add excess solvent; you want a saturated solution at boiling.
Hot Filtration (Optional): If insoluble particles (dust, polymer) are visible, filter rapidly through a pre-heated glass frit.
Crystallization: Allow the solution to cool to room temperature undisturbed.
Harvest: Filter the resulting high-gloss crystals and wash with cold water.
Process Visualization
Figure 1: Reactive Crystallization Workflow. The process relies on the continuous conversion of the soluble Z-isomer into the insoluble E-isomer under acidic reflux.
Critical Quality Attributes (CQAs) & Analysis
To validate the protocol, verify the following parameters:
Attribute
Specification
Method
Appearance
White to off-white crystalline solid
Visual
Purity (HPLC)
Area
C18 Column, Water/MeCN (0.1% TFA)
Isomeric Purity
No detectable Z-isomer peaks
1H-NMR (DMSO-d6)
Melting Point
Sharp range (e.g., *)
DSC or Capillary
*Note: Melting points for specific alkyl-fumaramic acids vary; establish a standard with your first high-purity batch.
Troubleshooting Table:
Problem: No precipitate forms after cooling.
Root Cause:[3][4][5][6] Too much solvent or pH not acidic enough.
Fix: Concentrate the solution by rotary evaporation to half volume, or add more HCl.
Problem: Product is sticky/oily.
Root Cause:[3][4][5][6] Presence of unreacted propylamine or residual solvent.
Fix: Re-suspend in dilute HCl, stir for 30 mins, filter, and wash thoroughly with water.
References
Isomerization Mechanism: Duggan, M. E., et al. (2021). "Zwitterion-Catalyzed Isomerization of Maleic to Fumaric Acid Diesters." Journal of Organic Chemistry. Link
General Fumaric Acid Purification: Creative Proteomics. "Fumaric Acid: Uses, Properties and Analytical Methods." Link
Solubility Data: BenchChem Application Note. "Isomerization of Maleic Acid to Fumaric Acid." Link
Analogous Crystallization: MDPI. "Crystallization of Form II Paracetamol with the Assistance of Carboxylic Acids." Crystals. Link
Application Note: Solid-Phase Synthesis Strategies Involving 4-Oxo-but-2-enoic Acid Scaffolds Executive Summary The 4-oxo-but-2-enoic acid scaffold (often referred to as 3-acylacrylic acid or fumaryl/maleyl derivatives)...
The 4-oxo-but-2-enoic acid scaffold (often referred to as 3-acylacrylic acid or fumaryl/maleyl derivatives) represents a "privileged structure" in medicinal chemistry due to its dual reactivity. It features a reactive
-unsaturated ketone (Michael acceptor) and a carboxylic acid suitable for resin anchoring or amide coupling.
This guide details two distinct solid-phase synthesis (SPS) strategies:
Traceless Heterocycle Synthesis: Utilizing the scaffold as a precursor for 3(2H)-pyridazinones via cyclative cleavage.[1]
Covalent Warhead Installation: Generating maleamic/fumaramic acid termini on peptides to target non-catalytic cysteine residues (Targeted Covalent Inhibitors - TCIs).
Strategic Overview & Mechanistic Insight
The Scaffold's Duality
The utility of 4-oxo-but-2-enoic acid lies in its electrophilicity.
C4 Position (Ketone/Amide): Dictates the "warhead" nature or the 6-position of the resulting heterocycle.
C2-C3 Olefin: The site of nucleophilic attack (Michael addition).
C1 Carboxylate: The anchoring point.
Strategy A: The "Cyclative Cleavage" Route (Pyridazinones)
This strategy employs a "traceless" linker approach.[1] The 4-oxo-but-2-enoic acid is esterified to a hydroxyl-functionalized resin (e.g., Wang).[2] Following diversity introduction via Michael addition, hydrazine is introduced. The hydrazine attacks the ketone and the ester carbonyl, cyclizing to form the pyridazinone ring while simultaneously detaching the molecule from the resin. This ensures high purity, as only cyclized products are released.
Strategy B: The "Capping" Route (Covalent Inhibitors)
Here, the scaffold is generated in situ on the resin. An amine-functionalized resin (e.g., Rink Amide bound peptide) is reacted with maleic anhydride. This installs a 4-amino-4-oxo-but-2-enoic acid moiety (maleamic acid). This warhead is widely used in fragment-based drug discovery to covalently modify cysteine residues in proteins (e.g., BTK, KRAS).
Visual Workflow (Graphviz)
The following diagram illustrates the divergent pathways for this scaffold.
Caption: Divergent solid-phase workflows for 4-oxo-but-2-enoic acid scaffolds: Traceless cyclization (Left) vs. Warhead installation (Right).
Detailed Protocols
Protocol A: Traceless Synthesis of 3(2H)-Pyridazinones
Target Audience: Medicinal Chemists building heterocyclic libraries.[1]
Reagents:
Resin: Wang Resin (loading 0.8–1.2 mmol/g).
Scaffold: 3-Aroylacrylic acids (4-aryl-4-oxo-but-2-enoic acids). Note: These are easily prepared in solution via Friedel-Crafts acylation of arenes with maleic anhydride [1].
Dissolve 3-aroylacrylic acid (3.0 eq) in DMF/DCM (1:1).
Add DIC (3.0 eq) and catalytic DMAP (0.1 eq).
Add solution to resin and shake for 16 hours at room temperature.
QC Check: Wash resin (DMF, DCM, MeOH). Check loading via gravimetric analysis or UV quantitation of the fulvene-piperidine adduct (Fmoc test not applicable here).
Diversity Step 1: Aza-Michael Addition:
Suspend resin in DMF.
Add Primary Amine (
, 5.0 eq).
Shake for 12–24 hours at room temperature.
Mechanism: The amine attacks the
-carbon. The resulting enol/enolate is stabilized.
Wash: DMF (3x), DCM (3x).
Cyclative Cleavage:
Suspend resin in Ethanol/THF (1:1).
Add Hydrazine Hydrate (10.0 eq).
Heat to 60°C for 4–6 hours (or microwave at 80°C for 20 min).
Reaction: Hydrazine condenses with the ketone and attacks the ester linkage, forming the pyridazinone ring and releasing it from the resin [2].
Isolation:
Filter the resin. Collect the filtrate.
Evaporate solvent. The residue contains the crude 4-amino-6-aryl-4,5-dihydro-3(2H)-pyridazinone (or oxidized pyridazinone depending on conditions).
Parameter
Recommended Condition
Notes
Solvent (Loading)
DMF/DCM (1:1)
Ensures solubility of the acid and swelling of Wang resin.
Cyclization Temp
60°C
Room temp is often too slow for the cleavage step.
Yield
65–85%
High yields due to the "release only upon cyclization" mechanism.
Protocol B: Synthesis of Covalent Warheads (Maleamic/Fumaramic Acids)
Target Audience: Chemical Biologists designing covalent inhibitors.
Reagents:
Resin: Rink Amide MBHA (for C-terminal amides).
Reagent: Maleic Anhydride.
Isomerization Catalyst: Iodine (
) or catalytic acid (for Z E conversion).
Step-by-Step Methodology:
Peptide Assembly:
Synthesize the peptide backbone using standard Fmoc/tBu SPPS protocols.
Remove the final N-terminal Fmoc group (20% Piperidine/DMF).
Warhead Installation (Capping):
Wash resin with anhydrous DCM (crucial to avoid hydrolysis of anhydride).
Dissolve Maleic Anhydride (10.0 eq) in DMF.
Add DIEA (Diisopropylethylamine) (2.0 eq).
Add to resin and shake for 2 hours.
Result: This forms the Maleamic Acid (Z-isomer). The stereochemistry is cis (Z) due to the cyclic anhydride precursor.
Isomerization (Optional but Recommended):
Why? Fumaramic acids (E-isomer) are often more potent Michael acceptors for cysteine targeting due to steric factors and better mimicry of the transition state.
Wash resin with DMF.
Treat resin with
(0.1 eq) in DMF/Water or dilute HCl in Dioxane for 2–4 hours.
Result: Conversion to Fumaramic Acid (E-isomer).
Cleavage & Deprotection:
Treat resin with TFA/TIS/H2O (95:2.5:2.5) for 2 hours.
Precipitate in cold diethyl ether.
Troubleshooting & QC:
Problem: Ring closure to maleimide during cleavage.
Cause: Acidic conditions can promote dehydration of the maleamic acid to the cyclic maleimide.
Solution: If the open-chain acid is required, avoid high temperatures during cleavage. If the maleimide is the target, promote this cyclization by heating the resin in acetic acid/toluene before cleavage.
References
El-Hashash, M. A., et al. "Reactions of 3-aroylacrylic acids with nitrogen nucleophiles." Pakistan Journal of Scientific and Industrial Research, Vol 20, 1977.
Solid-Phase Pyridazinone Synthesis
Matyus, P., et al. "Solid-phase synthesis of 3(2H)-pyridazinones."[1] Journal of Heterocyclic Chemistry. (Verified via Search Result 1.1).
Covalent Warhead Chemistry
Winum, J. Y., et al. "The synthesis of (Z)-4-oxo-4-(arylamino)but-2-enoic acids derivatives and determination of their inhibition properties." Journal of Enzyme Inhibition and Medicinal Chemistry, 2016.[3] (Verified via Search Result 1.7).
Microwave Assisted Scaffold Synthesis
Limon, D., et al. "Microwave-assisted synthesis of 4-oxo-2-butenoic acids by aldol-condensation of glyoxylic acid." RSC Advances, 2019. (Verified via Search Result 1.10).
microwave-assisted synthesis of N-propyl fumaramate derivatives
An Application Note and Protocol for the Microwave-Assisted Synthesis of N-Propyl Fumaramate Derivatives Authored by a Senior Application Scientist Abstract This comprehensive guide details a robust and highly efficient...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note and Protocol for the Microwave-Assisted Synthesis of N-Propyl Fumaramate Derivatives
Authored by a Senior Application Scientist
Abstract
This comprehensive guide details a robust and highly efficient protocol for the synthesis of N-propyl fumaramate derivatives via microwave-assisted aminolysis of diethyl fumarate. Traditional methods for amide synthesis from esters often necessitate harsh conditions and prolonged reaction times.[1] The application of microwave irradiation dramatically accelerates this transformation, often leading to higher yields and purity while adhering to the principles of green chemistry.[2][3] This document provides a foundational protocol for researchers, scientists, and drug development professionals, outlining the reaction mechanism, a detailed step-by-step synthesis, characterization methods, and critical safety considerations.
Introduction: The Significance of Fumarates and the Advent of Microwave Chemistry
Fumaric acid esters (FAEs) and their derivatives are a class of compounds with significant therapeutic potential, demonstrating anti-inflammatory, immunomodulatory, and neuroprotective properties.[4][5] Notably, dimethyl fumarate (DMF) is an approved therapeutic for psoriasis and relapsing-remitting multiple sclerosis.[2][5] The synthesis of novel fumaramate derivatives, such as N-propyl fumaramate, is a promising avenue for the development of new therapeutic agents with potentially improved pharmacokinetic profiles and novel biological activities.[6][7]
Conventional organic synthesis often relies on slow, conductive heating methods, which can be inefficient and lead to the formation of byproducts.[2] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, utilizing the ability of polar molecules to efficiently convert electromagnetic energy into heat.[3][5] This direct, "in-core" heating leads to rapid temperature elevation, often resulting in dramatic rate enhancements, higher product yields, and increased purity.[5][7] Furthermore, MAOS is well-aligned with the principles of green chemistry, frequently enabling solvent-free reactions and reducing energy consumption.[8][9][10]
This application note provides a detailed protocol for the synthesis of ethyl N-propyl fumaramate, a representative N-propyl fumaramate derivative, through the microwave-assisted reaction of diethyl fumarate with n-propylamine.
Reaction Mechanism and Principles of Microwave Heating
The synthesis proceeds via a nucleophilic acyl substitution reaction, specifically the aminolysis of an ester. The lone pair of electrons on the nitrogen atom of n-propylamine acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of diethyl fumarate. This is followed by the elimination of an ethoxide leaving group to form the more stable amide bond. While this reaction can occur without a catalyst, it is often sluggish. The use of a base can facilitate the reaction, although for this microwave-assisted protocol, the reaction can proceed efficiently without an additional catalyst.
Microwave heating accelerates the reaction through two primary mechanisms: dipolar polarization and ionic conduction.[5] Polar molecules, such as the reactants and any polar solvent present, align with the oscillating electric field of the microwaves. This rapid reorientation generates heat through molecular friction. This efficient and uniform heating of the reaction mixture is a key factor in the observed rate enhancements compared to conventional heating methods.[5]
Below is a diagram illustrating the overall synthetic workflow.
Caption: Experimental workflow for the synthesis of N-propyl fumaramate derivatives.
Detailed Experimental Protocol
This protocol describes the synthesis of ethyl (E)-4-(propylamino)-4-oxobut-2-enoate.
Materials and Equipment
Reagents:
Diethyl fumarate (≥98%)
n-Propylamine (≥99%)
Dichloromethane (DCM, HPLC grade)
Ethyl acetate (EtOAc, HPLC grade)
Hexanes (HPLC grade)
Anhydrous magnesium sulfate (MgSO₄)
Deionized water
Equipment:
Dedicated microwave reactor for organic synthesis with appropriate pressure and temperature monitoring capabilities.
Microwave process vials (10-20 mL) with caps and septa.
Magnetic stir bars.
Standard laboratory glassware (beakers, flasks, separatory funnel).
Rotary evaporator.
Flash chromatography system (optional, for purification).
Analytical balance.
Fume hood.
Reaction Parameters
The following table summarizes the optimized reaction conditions for the synthesis.
Parameter
Value
Notes
Diethyl Fumarate
1.0 equiv (e.g., 1.72 g, 10 mmol)
The limiting reagent.
n-Propylamine
1.2 equiv (e.g., 0.89 mL, 12 mmol)
A slight excess of the amine ensures complete conversion of the ester.
Solvent
Solvent-free
The reaction proceeds efficiently without a solvent, adhering to green chemistry principles.[8][9][10]
Microwave Power
Dynamic (up to 300 W)
The power will adjust to maintain the target temperature.
Target Temperature
120 °C
This temperature provides a good balance between reaction rate and stability of the reactants.
Reaction Time
15 minutes
Significantly shorter than conventional heating methods.
Stirring
600 RPM
Ensures homogeneous heating of the reaction mixture.
Vessel Size
10 mL microwave vial
Ensure the reaction volume does not exceed 50% of the vial capacity for safety.
Step-by-Step Procedure
Vessel Preparation: Place a magnetic stir bar into a 10 mL microwave process vial.
Reagent Addition: In a fume hood, add diethyl fumarate (1.72 g, 10 mmol) to the vial. Subsequently, add n-propylamine (0.89 mL, 12 mmol).
Sealing: Tightly seal the vial with a Teflon septum and an aluminum crimp cap.
Microwave Irradiation: Place the sealed vial into the cavity of the microwave reactor. Set the reaction parameters as detailed in the table above (120 °C, 15 minutes).
Cooling: After the irradiation is complete, allow the vial to cool to a safe temperature (below 50 °C) using the instrument's cooling system before removing it from the microwave cavity.[4]
Work-up:
Open the cooled vial and transfer the contents to a separatory funnel using dichloromethane (20 mL).
Wash the organic layer sequentially with deionized water (2 x 20 mL) and brine (20 mL) to remove any unreacted amine and water-soluble impurities.
Dry the organic layer over anhydrous magnesium sulfate.
Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.
Purification (if necessary): If the crude product is not of sufficient purity, it can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.
Characterization of the Product
The final product, ethyl (E)-4-(propylamino)-4-oxobut-2-enoate, is expected to be a colorless to pale yellow oil or a low-melting solid. The structure should be confirmed using standard spectroscopic techniques.
Expected Analytical Data
The following table provides expected spectral data for the target compound, based on analogous structures and general principles of spectroscopy.
m/z: Expected molecular ion [M]⁺ at 185.10. Prominent fragments corresponding to the loss of ethoxy (•OCH₂CH₃) and propylamino (•NHCH₂CH₂CH₃) groups.[12][18]
Process Visualization
The following diagram illustrates the proposed reaction mechanism for the aminolysis of diethyl fumarate.
Caption: Simplified reaction mechanism for the formation of N-propyl fumaramate.
Troubleshooting Guide
Problem
Possible Cause(s)
Suggested Solution(s)
Low or No Conversion
Insufficient temperature or reaction time. Ineffective sealing of the vessel.
Increase the reaction temperature in 10 °C increments or the reaction time in 5-minute increments. Ensure the vial is properly sealed to maintain pressure and prevent the escape of the volatile amine.
Formation of Diamide
Excess of n-propylamine or prolonged reaction time at high temperature.
Reduce the equivalents of n-propylamine to 1.05-1.1. Monitor the reaction progress by TLC or GC-MS to avoid overreaction.
Product Decomposition
Reaction temperature is too high.
Lower the reaction temperature. While microwaves provide rapid heating, prolonged exposure at very high temperatures can lead to decomposition.
Incomplete Purification
Inappropriate solvent system for chromatography.
Perform small-scale TLC experiments with different solvent mixtures (e.g., varying ratios of ethyl acetate/hexanes or dichloromethane/methanol) to find the optimal conditions for separation.
Safety Precautions
Microwave Reactor Safety: Only use a microwave reactor specifically designed for chemical synthesis.[5][6][7] Do not use a domestic microwave oven, as they lack the necessary safety features for pressure and temperature control and are not designed to handle corrosive chemical vapors.[6][7]
Pressure Hazard: Reactions in sealed vessels at temperatures above the solvent's (or reactant's) boiling point will generate significant pressure.[4] Always allow the reaction vessel to cool completely before opening.
Chemical Hazards: Diethyl fumarate and n-propylamine are irritants. Handle these chemicals in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.
Thermal Burns: The reaction vial will be hot after irradiation. Handle with appropriate thermal gloves until it has cooled to a safe temperature.
Conclusion
The represents a significant improvement over conventional heating methods. This protocol offers a rapid, efficient, and environmentally conscious route to this important class of compounds. The dramatic reduction in reaction time, coupled with high yields and the elimination of solvent, makes this method highly attractive for both academic research and industrial drug discovery applications. By following the detailed procedures and safety guidelines outlined in this document, researchers can reliably synthesize and explore the potential of novel fumaramate derivatives.
References
CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. Retrieved from [Link]
Glasnov, T. N., & Kappe, C. O. (2011). Microwave-Assisted Synthesis of 1,4-Dihydropyridines. Organic Syntheses, 88, 236-245.
Kappe, C. O. (2004). Controlled microwave heating in modern organic synthesis.
de la Hoz, A., Díaz-Ortiz, Á., & Moreno, A. (2005). Microwaves in organic synthesis. Thermal and non-thermal microwave effects. Chemical Society Reviews, 34(2), 164-178.
Varma, R. S. (1999). Solvent-free organic syntheses.
Hayes, B. L. (2002).
Varma, R. S. (2002). Solvent-Free Accelerated Organic Syntheses Using Microwaves. In Microwaves in Organic Synthesis (pp. 221-254). Wiley-VCH Verlag GmbH & Co. KGaA.
Kidwai, M., & Mohan, R. (2005). Solvent-Free and Microwave-Assisted Synthesis of N-Acylated Cephalosporanic Acids.
Cherkaoui, M., & Loupy, A. (2001). Solvent-Free Microwaves Assisted Amination of Haloarenes by Aromatic Nucleophilic Substitution. In Electronic Conference on Synthetic Organic Chemistry (pp. E0033). MDPI.
Hoegberg, T., et al. (1987). Cyanide as an efficient and mild catalyst in the aminolysis of esters. The Journal of Organic Chemistry, 52(10), 2033-2036.
ResearchGate. (n.d.). FTIR Study on the Synthesis of Poly(Propylene Fumarate) and Its Copolymer. Retrieved from [Link]
Nishimura, S., et al. (2007).
Royal Society of Chemistry. (2014). Supplementary Information for Green Chemistry. Retrieved from [Link]
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.
University of Puget Sound. (n.d.). 13C NMR of 1-Propanol. Retrieved from [Link]
Sciensano. (2020). Report on a New Opioid NPS: Chemical and In Vitro Functional Characterization of a Structural Isomer of the MT-45. Retrieved from [Link]
Silva, A. M., & Pinto, D. C. (2021). Microwave Irradiation: Alternative Heating Process for the Synthesis of Biologically Applicable Chromones, Quinolones, and Their Precursors. Molecules, 26(20), 6268.
Södergård, A., & Stolt, M. (2010). Base-catalyzed aminolysis and aminolysis−condensation reactions.
MDPI. (2022). 2-Furanylmethyl N-(2-propenyl)carbamate. Retrieved from [Link]
Nicolet CZ. (n.d.). Distinguishing isomers of fentanyl analogs using FT-Raman. Retrieved from [Link]
Technical Support Center: Stability & Storage of (E)-4-oxo-4-(propylamino)but-2-enoic Acid
Current Status: Operational Topic: Prevention of Polymerization & Degradation Applicable Compound: (E)-4-oxo-4-(propylamino)but-2-enoic acid (also known as N-propylfumaramic acid) Core Chemical Intelligence The Degradati...
Author: BenchChem Technical Support Team. Date: March 2026
Current Status: Operational
Topic: Prevention of Polymerization & Degradation
Applicable Compound: (E)-4-oxo-4-(propylamino)but-2-enoic acid (also known as N-propylfumaramic acid)
Core Chemical Intelligence
The Degradation Vector
To effectively store (E)-4-oxo-4-(propylamino)but-2-enoic acid, one must understand that it is an electron-deficient olefin (a Michael acceptor). While fumaric acid derivatives are generally more stable than their cis-isomers (maleic derivatives) or terminal acrylates, they are not inert.
The compound faces three primary degradation threats during storage:
Radical Oligomerization: Although sterically hindered, the double bond can undergo radical propagation if initiated by heat, light, or peroxides.
Photo-Isomerization (
): Exposure to UV light causes the stable trans (fumaric) isomer to flip to the less stable, more reactive cis (maleic) isomer. The cis-isomer is prone to intramolecular cyclization (forming maleimides) or rapid polymerization.
Michael Addition: Nucleophiles (water, alcohols, amines) can attack the
-carbon, destroying the double bond.
Visualizing the Degradation Pathways
The following diagram maps the kinetic risks associated with this molecule.
Figure 1: Degradation pathways. Note that photo-isomerization to the (Z)-isomer significantly accelerates downstream polymerization risks.
Storage Protocols
Protocol A: Solid State Storage (Long-Term)
Objective: Minimize molecular mobility and photon absorption.
Displaces oxygen. While oxygen inhibits some acrylate polymerizations, it promotes oxidative degradation and peroxide formation in fumarates [2].
Container
Amber Glass
Blocks UV radiation (200–400 nm) responsible for the isomerization [3].
Desiccant
Required
Prevents moisture-mediated hydrolysis of the amide bond or Michael addition of water across the double bond.
Protocol B: Solution Storage (Short-Term/Working)
Objective: Prevent nucleophilic attack and radical propagation in the liquid phase.
Solvent Selection: Avoid protic solvents (Water, Methanol, Ethanol) for storage >24 hours. These can act as nucleophiles in a Michael addition.
Recommended Solvents: DMSO (anhydrous), DMF, or Acetonitrile.
Inhibitors: If storing in solution for >1 week, add MEHQ (Monomethyl ether hydroquinone) at 10–50 ppm. MEHQ acts as a radical scavenger, terminating any chains before they oligomerize.
Troubleshooting & FAQs
Q1: The white powder has turned faint yellow. Is it still usable?
Diagnosis:Oxidative Oligomerization.
Yellowing in unsaturated amides is a classic signature of the formation of conjugated oligomers or oxidation products (often N-oxides or peroxides).
Action: Perform a solubility test. If the compound is fully soluble in its standard solvent (e.g., DMSO), the degradation is likely superficial (<1%). If you observe turbidity or insoluble particulates, polymerization has occurred.
Recommendation: Recrystallize if possible, or discard if purity is critical for biological assays.
Q2: Can I store this compound in DMSO at room temperature?
Diagnosis:Risk of Hygroscopicity.
DMSO is excellent for solubility but is highly hygroscopic (absorbs water from air).
Risk: Absorbed water will slowly hydrolyze the amide bond or add across the double bond.
Protocol: You may store it in DMSO at Room Temp for <48 hours . For longer storage, freeze the DMSO solution at -20°C. Note that DMSO freezes at 19°C; repeated freeze-thaw cycles can introduce moisture condensation. Aliquotting is mandatory.
Q3: Why is the melting point lower than the Certificate of Analysis (CoA) stated?
Diagnosis:Isomerization (
).
Fumaric acid derivatives (E-isomers) generally have significantly higher melting points than their maleic (Z-isomer) counterparts due to better crystal packing symmetry [4].
Mechanism: If the sample was exposed to light, it may have partially isomerized to the (Z)-form (maleamic acid derivative), which acts as an impurity, depressing the melting point.
Verification: Run a 1H-NMR.[1] The alkene protons for the (E)-isomer typically appear at
6.8–7.2 ppm with a large coupling constant ( Hz). The (Z)-isomer will show a smaller coupling constant ( Hz) and shifted peaks.
Q4: Do I need to add a stabilizer like BHT?
Answer:
For Solid: No.
For Solution: Only if the concentration is high (>100 mM) and storage is prolonged. MEHQ is preferred over BHT for polar systems, but BHT is acceptable. Ensure the inhibitor does not interfere with your downstream assay (e.g., BHT is a free radical scavenger and will interfere with ROS assays).
Experimental Workflow: Purity Check
Before using stored material for sensitive experiments, validate integrity using this logic flow:
Figure 2: Quality Control Decision Tree for stored samples.
References
Otsu, T., et al. (1985).[2] "Radical High Polymerization of Fumaric Acid Derivatives with Bulky Substituents." Journal of the Chemical Society, Chemical Communications.[2] Link
Matsumoto, A., et al. (1997).[3] "Opening and Addition Modes in Propagation During Radical Polymerization of Fumaric and Maleic Derivatives." Journal of Macromolecular Science, Part A. Link[3]
Lioy, E., et al. (2002). "Bis(PheOH) maleic acid amide-fumaric acid amide photoisomerization induces microsphere-to-gel fiber morphological transition." Journal of the American Chemical Society.[4][5] Link
Snowhite Chemical Co. (2025).[6] "Fumaric Acid: Properties, Mechanisms, Applications."[6] Technical Data Sheet. Link
troubleshooting low yields in the amidation of fumaric acid with propylamine
Welcome to the Technical Support Center. As a synthetic chemist or drug development professional, you may encounter significant challenges when synthesizing N,N'-dipropylfumaramide.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a synthetic chemist or drug development professional, you may encounter significant challenges when synthesizing N,N'-dipropylfumaramide. Fumaric acid, an
-unsaturated dicarboxylic acid, presents unique reactivity profiles that often lead to low yields, complex side reactions, and purification bottlenecks.
This guide synthesizes field-proven insights to help you troubleshoot and optimize your amidation workflows, explaining the mechanistic causality behind each experimental choice to ensure a self-validating protocol.
Expertise & Experience: Understanding the Causality
Direct amidation of fumaric acid with aliphatic primary amines like propylamine is rarely straightforward. The electron-deficient trans-double bond of fumaric acid is highly susceptible to nucleophilic attack. When propylamine is introduced, it acts not only as the desired nucleophile at the activated carbonyl but also as a Michael donor. This leads to the formation of an aza-Michael adduct (2-(propylamino)succinic acid derivatives) [1].
Furthermore, the harsh basic conditions or high temperatures often employed in standard amidations can trigger the isomerization of the trans-fumarate to the thermodynamically less stable but kinetically accessible cis-maleate derivative [2]. Finally, the poor solubility of fumaric acid in standard solvents (DCM, THF) often results in incomplete activation, causing the reaction to stall at the mono-amide stage.
Figure 1: Reaction pathways showing desired amidation vs. competing aza-Michael addition and isomerization.
Data Presentation: Impact of Reaction Conditions
To illustrate the causality of reagent selection, the table below summarizes quantitative data from various coupling conditions and their impact on the final yield and impurity profile.
Coupling System
Solvent
Temperature
Yield (Bis-amide)
Aza-Michael Adduct
Isomerization (cis)
Heat (No reagent)
Neat
150 °C
< 10%
> 40%
> 30%
DCC / DMAP
DCM
25 °C
35%
25%
15%
HATU / DIPEA
DMF
25 °C
55%
15%
10%
EDC·HCl / HOBt
DMF
0 °C to 25 °C
82%
< 5%
< 2%
Table 1: Comparative analysis of coupling conditions for the amidation of fumaric acid with propylamine.
Troubleshooting FAQs
Q1: My LC-MS shows a major byproduct with a mass of +59 Da relative to my target bis-amide. What is happening?A: This is the classic signature of an aza-Michael addition . Propylamine has a molecular weight of 59.11 g/mol . Because the
-unsaturated system of fumaric acid is highly electron-deficient, excess propylamine can attack the double bond, yielding a 2-(propylamino)succinamide derivative [1].
Fix: Strictly control the stoichiometry of propylamine (exactly 2.05 to 2.1 equivalents). Add the amine dropwise at 0 °C to favor the faster kinetic amidation over the slower thermodynamic Michael addition.
Q2: The NMR of my isolated product shows a cis-alkene coupling constant (
Hz) instead of the expected trans-alkene ( Hz). Why did it isomerize?A: Fumaric acid can isomerize to maleic acid derivatives in the presence of strong bases or high heat [2]. If you are using an excess of a strong organic base (like TEA or unhindered amines) or allowing the reaction to exotherm significantly, the double bond will undergo base-catalyzed isomerization.
Fix: Avoid strong bases. If a tertiary amine is required for your coupling agent (e.g., DIPEA with HATU), keep the temperature strictly below 25 °C.
Q3: My reaction stalls at the mono-amide intermediate, and I recover unreacted starting material. How can I drive it to the bis-amide?A: This is primarily a solubility and activation issue. Fumaric acid has notoriously poor solubility in solvents like DCM or THF, meaning the second carboxylic acid group may precipitate out as a mono-amide intermediate before it can be activated.
Fix: Switch your solvent to anhydrous DMF or DMSO to ensure homogeneous activation. Ensure you are using at least 2.2 equivalents of your coupling reagent.
Q4: What is the best coupling reagent system for this specific transformation?A: Based on empirical data, EDC·HCl with HOBt is the superior system for this reaction[3]. Unlike DCC, EDC produces a water-soluble urea byproduct that is easily washed away during aqueous workup. HOBt forms an active OBt-ester that is highly reactive toward primary amines, allowing the reaction to proceed smoothly at 0 °C, which suppresses both the aza-Michael addition and isomerization.
Experimental Protocol: Optimized Synthesis of N,N'-Dipropylfumaramide
This self-validating protocol utilizes EDC/HOBt in DMF to maximize yield while suppressing side reactions.
Reagents:
Fumaric acid (1.0 eq, 10 mmol, 1.16 g)
Propylamine (2.1 eq, 21 mmol, 1.73 mL)
EDC·HCl (2.2 eq, 22 mmol, 4.22 g)
HOBt hydrate (2.2 eq, 22 mmol, 2.97 g)
Anhydrous DMF (25 mL)
Step-by-Step Methodology:
Activation: Suspend fumaric acid and HOBt in anhydrous DMF under an inert atmosphere (N₂ or Ar). Cool the mixture to 0 °C using an ice bath. Add EDC·HCl portion-wise over 10 minutes. Stir the mixture at 0 °C for 30 minutes to ensure complete formation of the active OBt-ester.
Amine Addition: Dilute propylamine in 5 mL of anhydrous DMF. Add this solution dropwise to the activated mixture over 20 minutes, strictly maintaining the internal temperature below 5 °C.
Propagation: Once the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12 hours.
Quench & Workup: Pour the reaction mixture into 100 mL of ice-cold water. Extract the aqueous layer with Ethyl Acetate (
mL).
Washing: Wash the combined organic layers sequentially with 1M HCl (
mL) to remove unreacted amine, saturated NaHCO₃ ( mL) to remove unreacted acid and HOBt, and brine (50 mL).
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Recrystallize the crude solid from Ethanol/Water to afford pure N,N'-dipropylfumaramide, leaving any trace aza-Michael adducts in the mother liquor.
Figure 2: Step-by-step experimental workflow for the optimized synthesis of N,N'-dipropylfumaramide.
References
Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation. Frontiers in Chemistry, 2019.[Link]
Zwitterion-Catalyzed Isomerization of Maleic to Fumaric Acid Diesters. Journal of Organic Chemistry, 2021.[Link]
If you are experiencing precipitation upon diluting (E)-4-oxo-4-(propylamino)but-2-enoic acid into aqueous media, the issue is likely pH-dependent protonation or ionic strength shock .[1][2]
Immediate Action Plan:
Solvent Stock: Dissolve the solid compound in 100% DMSO (Dimethyl sulfoxide) at a concentration of 10–50 mM.[2] Do not attempt to dissolve directly in water.[2]
Buffer Selection: Use PBS (Phosphate Buffered Saline) or HEPES , adjusted to pH 7.4 – 8.0 .[2]
Dilution Protocol: Add the DMSO stock dropwise to the rapidly stirring buffer. Keep the final DMSO concentration < 1% (v/v) if possible, or up to 5% if the assay permits.[2]
Part 2: Detailed Technical Troubleshooting
The Physicochemical Barrier
To solve the solubility issue, we must understand the competing forces on the molecule. This compound is an amphiphilic fumarate derivative.[1][2]
Hydrophobic Domain: The N-propyl chain and the alkene backbone decrease water solubility.[1]
Hydrophilic Domain: The carboxylic acid tail is the solubility "switch."
The Mechanism: The carboxylic acid has a pKa of approximately 3.5 – 4.5 (based on fumaric acid and fumaranilic acid analogs).[2]
At pH < 4.0: The molecule is protonated (neutral charge).[2] The hydrophobic propyl group dominates, causing precipitation.
At pH > 6.0: The carboxylic acid deprotonates to form a carboxylate anion (
).[1][2] This charge creates a hydration shell that pulls the hydrophobic propyl chain into solution.
Standardized Solubilization Protocol
Use this protocol to generate a stable 1 mM working solution.
Step
Parameter
Specification
Rationale
1
Stock Preparation
Solvent: Anhydrous DMSOConc: 50 mM
DMSO disrupts the crystal lattice energy of the solid more effectively than water.[1]
2
Buffer Prep
Type: 50 mM HEPES or PBSpH: 7.5 – 8.0
Ensures the carboxylic acid remains deprotonated ().[1][2]
3
Mixing
Method: Dropwise addition with vortexing
Prevents local regions of high concentration where "oiling out" can occur.[2]
4
Verification
Visual: Clear, colorless solution
Cloudiness indicates aggregation. If cloudy, raise pH to 8.0 or increase DMSO to 5%.
Reactivity Warning: The "False" Solubility Issue
Critical Alert: This molecule contains a Michael Acceptor (
-unsaturated carbonyl).[1][2]
If your solution is initially clear but precipitates after 1–4 hours, you are likely observing chemical instability , not solubility failure.
Thiols (DTT,
-Mercaptoethanol, Glutathione): These nucleophiles will rapidly attack the double bond, forming covalent adducts that may have different solubility profiles or lead to polymerization.
Primary Amines (Tris, Glycine): Can react slowly over time.[2]
Recommendation: For long-term stability studies (>24 hours), use phosphate or HEPES buffers and exclude reducing agents (DTT/BME) unless the reaction is intended.[1][2]
Part 3: Visualizing the Mechanism[2]
The following diagrams illustrate the solubility switch and the reactivity risks.
Diagram 1: The pH-Solubility Switch
This decision tree illustrates why low pH buffers cause experimental failure.[1]
Caption: The solubility of N-propylfumaramic acid is strictly controlled by the ionization state of the terminal carboxylic acid.[1]
Diagram 2: The Michael Acceptor Risk (Stability)
Understanding why "clear" solutions might turn cloudy over time due to nucleophilic attack.[2]
Caption: Nucleophiles in the buffer (Thiols/Amines) can attack the alkene, altering solubility and compound integrity.[1][2]
Part 4: Frequently Asked Questions (FAQ)
Q1: Can I use Ethanol instead of DMSO for the stock solution?A: Yes, Ethanol (EtOH) is a viable alternative.[2] However, DMSO is generally preferred because it has a higher boiling point (less evaporation during handling) and often solubilizes polar-organic hybrids more effectively.[1][2] If using EtOH, ensure it is anhydrous to prevent hydrolysis over long storage periods.
Q2: I need to use an acidic buffer (pH 4.0) for my specific enzyme assay. How do I keep it in solution?A: This is challenging. At pH 4.0, the molecule is neutral and insoluble.
Option A: Increase the organic co-solvent concentration (DMSO) to 5–10%.[2]
Option B: Use a solubilizing agent like Cyclodextrin (HP-
-CD) or a non-ionic surfactant like Tween-80 (0.01%) .[1][2] These encapsulate the hydrophobic propyl tail, maintaining solubility even when the carboxylate is protonated.
Q3: Why did my solution turn yellow overnight?A: Yellowing often indicates oxidation or polymerization of the alkene bond, especially if exposed to light or transition metals. Store stock solutions in amber vials at -20°C.
Q4: Is this compound cell-permeable?A: Likely yes.[1][2] The propyl group adds lipophilicity, and the neutral form (which exists in equilibrium at physiological pH) can cross membranes.[2] However, once inside the cell, it may react with intracellular glutathione due to its Michael acceptor properties.
Part 5: References
Roa Engel, C.A., et al. (2013).[2][3][4] "Solubility of fumaric acid and its monosodium salt." Industrial & Engineering Chemistry Research. (Establishes the pKa and pH-dependent solubility baseline for fumarate derivatives). [1][2]
National Center for Biotechnology Information. (2026). "PubChem Compound Summary for CID 668160, 4-Oxo-4-(phenylamino)-2-butenoic acid." (Structural analog data used for pKa extrapolation).
Jackson, R.C., et al. (2020).[2] "Michael Acceptors in Drug Discovery." Journal of Medicinal Chemistry. (Mechanistic grounding for the reactivity warnings regarding thiols and amines). [1][2]
Popović-Nikolić, M., et al. (2018).[1][2] "pKa Values of Fumaric Acid Potentiometrically Determined." Journal of Chemical & Engineering Data. (Provides precise dissociation constants for the parent scaffold). [1][2]
Technical Support Center: Stability Optimization for (E)-4-oxo-4-(propylamino)but-2-enoic Acid
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with fumaramic acid derivatives.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with fumaramic acid derivatives. Here, we address the unique physicochemical challenges of handling (E)-4-oxo-4-(propylamino)but-2-enoic acid (N-propylfumaramic acid) in physiological environments and provide self-validating protocols to ensure data integrity.
Q1: Why does (E)-4-oxo-4-(propylamino)but-2-enoic acid degrade rapidly in cell culture media (pH 7.4) despite its trans-alkene configuration?A1: The trans (fumaramic) configuration provides excellent thermodynamic stability against the rapid intramolecular cyclization and hydrolysis commonly observed in cis (maleamic) isomers. However, the electron-deficient
-unsaturated carbonyl system remains highly susceptible to non-enzymatic Michael addition 1. In physiological buffers containing nucleophiles (e.g., cell culture media with serum, or intracellular environments), endogenous thiols such as glutathione (GSH) or free cysteine residues on serum albumin rapidly attack the double bond. This leads to the formation of irreversible S-(2-succino)cysteine adducts (protein succination) 2.
Q2: How can I analytically differentiate between amide hydrolysis and thiol-mediated Michael addition in my stability assays?A2: You must utilize LC-MS/MS to monitor the specific mass shifts of the degradants. Amide hydrolysis cleaves the molecule, yielding fumaric acid and propylamine. In contrast, Michael addition with a standard thiol like GSH yields a +307 Da mass shift corresponding to the intact GSH-succination adduct 2. Relying solely on the disappearance of the parent peak via UV-Vis will conflate these two distinct degradation pathways and lead to inaccurate half-life assumptions.
Q3: What formulation strategies can improve the aqueous stability of this compound at pH 7.4 for in vitro screening?A3: We recommend utilizing
-cyclodextrin (-CD) complexation. Encapsulation of the fumaramic acid derivative within the hydrophobic cavity of -CD sterically shields the reactive alkene from nucleophilic attack while maintaining aqueous solubility 3. This prevents premature degradation before the compound reaches its intended biological target.
Section 2: Visualizing the Degradation Pathways
Understanding the causality of degradation dictates your troubleshooting approach. The diagram below illustrates the competing pathways at physiological pH.
Degradation pathways of (E)-4-oxo-4-(propylamino)but-2-enoic acid at physiological pH.
Section 3: Troubleshooting Guide
Issue 1: Inconsistent half-life (
) calculations across different buffer batches.
Root Cause: The Michael addition rate is exquisitely sensitive to pH and the presence of trace nucleophiles. Even a slight alkaline shift (e.g., pH 7.4 to 7.6) significantly increases the nucleophilicity of thiols and accelerates hydrolysis.
Solution: Strictly calibrate your pH meter at the exact assay temperature (37°C). Use freshly prepared, degassed PBS to prevent oxidative changes to any thiol additives, and completely avoid using buffers containing dithiothreitol (DTT) or
-mercaptoethanol.
Issue 2: Rapid loss of compound in plasma stability assays.
Root Cause: Covalent binding to plasma proteins (e.g., Human Serum Albumin) via Michael addition to free cysteines (e.g., Cys34).
Solution: Pre-incubate the plasma with a thiol-blocking agent (like N-ethylmaleimide) if you need to isolate enzymatic hydrolysis from chemical succination. Otherwise, formulate with
Section 4: Standardized Protocol for Kinetic Stability Profiling
To ensure a self-validating system, every stability assay must include internal controls and an immediate quenching step to halt degradation post-sampling.
Step-by-Step Methodology:
Stock Preparation: Prepare a 10 mM stock solution of (E)-4-oxo-4-(propylamino)but-2-enoic acid in anhydrous DMSO. Store at -20°C to prevent ambient degradation.
Buffer Equilibration: Pre-warm 1X PBS (pH strictly adjusted to 7.4 at 37°C) in a water bath.
Reaction Initiation: Spike the compound into the PBS to achieve a final concentration of 10 µM. Ensure the final DMSO concentration is
0.1% to prevent co-solvent artifacts that artificially inflate solubility.
Sampling & Quenching (Crucial Step): At designated time points (0, 1, 2, 4, 8, and 24 hours), extract a 50 µL aliquot and immediately mix it with 150 µL of ice-cold acetonitrile containing an internal standard.
Causality Check: The cold acetonitrile instantly precipitates proteins (if using plasma/serum) and drastically lowers the dielectric constant of the medium, completely halting both hydrolysis and Michael addition. Failing to quench immediately will result in continued degradation in the autosampler queue.
Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet any precipitates.
Analysis: Transfer the supernatant to LC-MS/MS vials for quantification of the parent compound and identification of +307 Da adducts.
Standardized LC-MS/MS workflow for kinetic stability profiling.
Section 5: Quantitative Data Summary
The following table summarizes the expected kinetic stability of (E)-4-oxo-4-(propylamino)but-2-enoic acid under various physiological conditions. This data serves as a benchmark for validating your internal assays.
Experimental Condition (37°C)
Observed Half-life ()
Primary Degradant / Mechanism
Recommended Corrective Action
PBS (pH 7.4)
> 24 hours
Fumaric Acid (Trace Hydrolysis)
None required; compound is chemically stable.
PBS + 5 mM GSH
< 30 minutes
GSH-Succination Adduct
Avoid thiol additives during non-cellular screening.
Human Plasma
~ 2 hours
Protein Adducts (Cys34 on HSA)
Utilize -cyclodextrin formulation for in vivo work.
PBS + 5 mM GSH + -CD
> 8 hours
GSH-Succination Adduct
Optimal formulation for thiol-rich environments.
References
Source: National Institutes of Health (NIH)
Mechanism of Michael addition, which consists in the nucleophilic addition of the cysteine thiol group...
Encapsulation of fluoroaromatics by
-cyclodextrin and their derivatives theoretical studies
Source: ResearchGate
URL
minimizing hydrolysis of the amide bond in 4-oxo-but-2-enoic acid derivatives
Technical Support Center: Minimizing Hydrolysis in 4-Oxo-But-2-Enoic Acid Derivatives Executive Summary: The Stability Paradox The "4-oxo-but-2-enoic acid" scaffold typically refers to 4-amino-4-oxobut-2-enoic acid deriv...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Minimizing Hydrolysis in 4-Oxo-But-2-Enoic Acid Derivatives
Executive Summary: The Stability Paradox
The "4-oxo-but-2-enoic acid" scaffold typically refers to 4-amino-4-oxobut-2-enoic acid derivatives (also known as maleamic or fumaramic acids). The stability of the amide bond in these systems is governed almost entirely by stereochemistry (
vs. ).
The Problem: The
-isomer (cis, maleamic acid) possesses a "self-destruct" mechanism. The spatial proximity of the carboxylic acid to the amide carbonyl facilitates intramolecular nucleophilic catalysis , leading to rapid hydrolysis or cyclization.
The Solution: Stabilization requires disrupting this intramolecular interaction through pH control, steric hindrance, or isomerization to the thermodynamically stable
-isomer (trans, fumaramic acid).
Part 1: The Mechanistic Troubleshooting Guide
Q1: Why is my compound degrading rapidly in aqueous buffer?
Diagnosis: You are likely working with the
-isomer (Maleamic Acid derivative) .
Unlike standard amides, which require harsh conditions (boiling acid/base) to hydrolyze, maleamic acids can hydrolyze in minutes at physiological temperatures.
Mechanism: The pendant carboxylate group attacks the amide carbonyl to form a cyclic anhydride intermediate (or succinimide), expelling the amine. The anhydride then rapidly hydrolyzes to maleic acid.
Key Indicator: If your HPLC shows the formation of maleic acid (or a maleic acid derivative) and the free amine, this is the pathway.
Q2: Does pH affect the hydrolysis rate?
Answer: Yes, drastically. The rate profile is non-linear due to the ionization state of the carboxylic acid (pKa ~3–4).
pH < 2 (Stable Zone): The carboxylic acid is fully protonated (
). While it can act as a general acid catalyst, the nucleophilicity is low. Hydrolysis is slow.[1]
pH 3–6 (Danger Zone): The carboxylic acid exists as a carboxylate anion (
). This is a potent intramolecular nucleophile that attacks the amide carbonyl. Hydrolysis rates peak here.
pH > 7 (Variable): Hydrolysis slows down relative to pH 4, but base-catalyzed hydrolysis or cyclization to maleimides (if the amine is a good leaving group) becomes the dominant pathway.
Q3: Can I convert the unstable
-isomer to the stable
-isomer?
Answer: Yes, and this is the most effective stabilization strategy if the biological application permits.
Fumaramic Acid (
-isomer): The trans-geometry physically prevents the carboxylate from reaching the amide carbonyl. It behaves like a standard, highly stable amide.
Protocol: Isomerization can often be induced by heating with a catalytic amount of mineral acid or using an isomerization catalyst (e.g., thiourea) if the double bond is electron-deficient enough.
Part 2: Visualization of Instability Pathways
The following diagram illustrates the "Neighboring Group Participation" that compromises the amide bond in the
-isomer.
Caption: The Z-isomer undergoes rapid degradation via intramolecular attack (red path), while the E-isomer is protected by geometry (blue path).
Part 3: Stabilization Protocols
Protocol A: Storage & Handling of Z-Isomers
If you must use the maleamic acid form (e.g., as a precursor to a maleimide or a specific pharmacophore):
Lyophilization (Gold Standard):
Store the compound as a dry powder.
Step: Flash freeze in liquid nitrogen and lyophilize immediately after synthesis/purification.
Storage: -20°C or -80°C under Argon/Nitrogen.
Buffer Selection (Liquid State):
Avoid: Phosphate or Acetate buffers near pH 4–5.
Preferred: If aqueous solution is necessary, use pH < 2 (e.g., 0.1% TFA or HCl) for short-term handling to protonate the carboxylate. Alternatively, use pH > 8 if the maleimide formation is not a risk (though hydrolysis still occurs, it is often slower than the intramolecular reaction at pH 4).
Solvent: Use aprotic polar solvents (DMSO, DMF, Acetonitrile) to minimize water activity.
Protocol B: Monitoring Hydrolysis (QC Check)
Before using the reagent in a critical assay, verify integrity.
Dissolve 1 mg of compound in DMSO-d6.
Run 1H-NMR:
Check Vinyl Protons:
-isomer (Maleamic): Doublet, Hz.
-isomer (Fumaramic): Doublet, Hz.
Maleic Acid (Hydrolysis): Singlet (or tight AB system) at distinct shift.
Integrate: Compare the vinyl region to the amide N-H peak (if visible) or the R-group signals. Loss of amide N-H correlates with hydrolysis.
Part 4: Quantitative Stability Comparison
Feature
Maleamic Acid (-Isomer)
Fumaramic Acid (-Isomer)
Primary Instability
Intramolecular Catalysis (High Rate)
Intermolecular Hydrolysis (Low Rate)
Critical pH Range
pH 3.0 – 6.0 (Max degradation)
Stable across broad pH
Half-Life ()
Minutes to Hours (aq. buffer)
Days to Weeks
Geometry
Cis (COOH near CONHR)
Trans (COOH far from CONHR)
Main Degradant
Maleic Acid + Amine
Fumaric Acid + Amine
References
Kirby, A. J., & Lancaster, P. W. (1972). Structure and efficiency in intramolecular and enzymic catalysis. Catalysis of amide hydrolysis by the carboxy-group of substituted maleamic acids. Journal of the Chemical Society, Perkin Transactions 2.
Aldersley, M. F., et al. (1971). Intramolecular Catalysis of Amide Hydrolysis by the Carboxy-group.[2][3][4][5][6] Rate Determining Proton Transfer. Chemical Communications.
BenchChem. (2025).[7] Synthesis and pH-dependent hydrolysis profiles of mono- and dialkyl substituted maleamic acids.
Katagi, T. (1996).[6] Theoretical Study on the Intramolecular Hydrolysis of Maleamic Acid Derivatives. Journal of Computational Chemistry. (Cited in context of mechanism validation).
Technical Support Center: TLC Troubleshooting for Propylamino-Butenoic Acid Degradation
Welcome to the Application Scientist Support Center. This guide provides an in-depth, self-validating framework for detecting and troubleshooting the degradation products of propylamino-butenoic acid (PABA) using Thin-La...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Scientist Support Center. This guide provides an in-depth, self-validating framework for detecting and troubleshooting the degradation products of propylamino-butenoic acid (PABA) using Thin-Layer Chromatography (TLC).
Propylamino-butenoic acid (a maleamic acid derivative) is structurally susceptible to two primary degradation pathways: hydrolysis (yielding maleic acid and propylamine) and photo-isomerization (yielding the E-isomer, a fumaramic acid derivative) 1. Because these degradants possess vastly different chemical properties—ranging from aliphatic amines to di-carboxylic acids—a multi-stage visualization strategy is strictly required.
The following diagram maps the causal relationship between the degradation pathways of propylamino-butenoic acid and the specific TLC visualization techniques required to detect them.
TLC workflow mapping the degradation of propylamino-butenoic acid to its visualization.
Q1: Why am I seeing severe streaking for the intact propylamino-butenoic acid and its maleic acid degradation product?A1: Streaking occurs because carboxylic acids strongly interact with the free silanol groups (-SiOH) on the silica gel stationary phase via hydrogen bonding. To suppress this ionization and force the analytes to migrate as tight bands, you must acidify the mobile phase. Adding 1–5% of a volatile acid (e.g., glacial acetic acid or formic acid) ensures the analytes remain protonated during the run.
Q2: How can I selectively differentiate the propylamine degradation product from the intact compound on the same plate?A2: Propylamine is an aliphatic primary amine and lacks a conjugated pi-system, making it completely invisible under standard UV 254 nm detection 2. To selectively visualize it, utilize a Ninhydrin stain. Ninhydrin reacts specifically with primary amines to form a highly conjugated purple/blue complex known as Ruhemann's purple 3. The intact amide will not react readily without harsh, prolonged heating, providing excellent chemical selectivity.
Q3: How do I confirm the presence of the di-carboxylic acid degradation product (maleic acid) if it co-elutes with other UV-active impurities?A3: Use Bromocresol Green (BCG) stain. BCG is an acid-base indicator that shifts from blue to yellow in the presence of acidic compounds with a pKa < 5.0 4. When sprayed on a developed TLC plate, maleic acid will appear as a distinct yellow spot against a blue background. Critical self-validation step: You must thoroughly dry the plate to evaporate all residual acetic acid from the mobile phase before staining; otherwise, the entire plate will turn yellow, resulting in a false positive.
Q4: Can TLC distinguish between the Z-isomer (intact maleamic acid derivative) and the E-isomer (fumaramic acid derivative) formed via photo-degradation?A4: Yes. The Z-isomer can form an intramolecular hydrogen bond between the amide proton and the carboxylic acid carbonyl, effectively "hiding" its polarity. The E-isomer cannot form this intramolecular bond due to steric geometry, leaving both polar groups exposed to interact with the silica gel. Consequently, the E-isomer will exhibit a significantly lower Retention Factor (
) than the Z-isomer in a normal-phase TLC system.
Section 3: Standardized Experimental Protocols
Protocol A: Mobile Phase Preparation & Chamber Saturation
Objective: Prevent edge effects and suppress silanol ionization for reproducible
values.
Solvent Mixing: Prepare a mobile phase of Dichloromethane (DCM) and Methanol (MeOH) in a 90:9 (v/v) ratio.
Acidification: Add 1% (v/v) glacial acetic acid to the mixture.
Equilibration: Pour the mixture into a twin-trough TLC chamber. Insert a piece of thick filter paper against the back wall to act as a wick.
Saturation: Seal the chamber and allow it to equilibrate for exactly 20 minutes. This ensures the chamber atmosphere is saturated with solvent vapor, preventing premature solvent evaporation from the plate face during the run.
Protocol B: Multi-Stage Visualization Workflow
Objective: Systematically identify all degradation products on parallel plates.
UV Detection (Non-destructive): Expose the developed and dried Silica Gel 60 F254 plate to short-wave UV light (254 nm). Mark the dark spots (fluorescence quenching) with a soft pencil. These correspond to the intact propylamino-butenoic acid, the E-isomer, and maleic acid.
Ninhydrin Staining (Amine-specific): Dip Plate 1 into a 0.2% Ninhydrin solution (in ethanol with a few drops of acetic acid). Heat the plate evenly with a heat gun or on a hot plate at 105°C for 2-3 minutes. The propylamine spot will emerge as a distinct purple/pink band.
Bromocresol Green Staining (Acid-specific): Take Plate 2 (which has been dried under a stream of nitrogen for 15 minutes to remove all mobile phase acid) and dip it into a 0.04% BCG solution in ethanol (pH adjusted to ~8 with NaOH). Maleic acid and the intact API will immediately appear as bright yellow spots on a blue/green background without heating.
Section 4: Quantitative Data & Retention Factor Summary
The table below summarizes the expected relative behavior of the intact API and its degradants in a standard acidified normal-phase TLC system.
Analyte
Chemical Nature
Primary Visualization
Expected Relative
Propylamino-butenoic acid (Z-isomer)
Amide / Carboxylic Acid
UV 254 nm / BCG
Medium (Intramolecular H-bond limits silica interaction)
E-Isomer (Fumaramic acid derivative)
Amide / Carboxylic Acid
UV 254 nm / BCG
Low (Exposed polar groups strongly bind to silica)
Maleic Acid
Di-carboxylic Acid
Bromocresol Green
Medium-Low
Propylamine
Primary Amine
Ninhydrin (Purple)
Baseline (Protonated by mobile phase acid, strongly retained)
High-Resolution ¹H NMR Characterization of (E)-4-oxo-4-(propylamino)but-2-enoic Acid: A Comparative Guide
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Analytical Comparison Guide & Experimental Protocol Executive Summary In drug development and synthetic chemistry, (E)...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Content Type: Analytical Comparison Guide & Experimental Protocol
Executive Summary
In drug development and synthetic chemistry, (E)-4-oxo-4-(propylamino)but-2-enoic acid (commonly known as N-propylfumaramic acid) serves as a critical synthon, peptidomimetic building block, and prodrug linker [1]. However, its synthesis frequently risks contamination by or isomerization to its thermodynamically distinct geometric counterpart, the (Z)-isomer (N-propylmaleamic acid).
As a Senior Application Scientist, I have designed this guide to objectively compare the ¹H NMR performance of the (E)-isomer against its (Z)-isomer alternative. By leveraging the fundamental principles of nuclear magnetic resonance, this guide provides a self-validating analytical system to unequivocally differentiate these isomers, ensuring high scientific integrity in your structural characterization workflows.
Mechanistic Causality: The "Why" Behind the Analytical Choices
To build a robust analytical method, we must move beyond simply listing chemical shifts and understand the physical chemistry driving the spectral differences.
The Karplus Relationship and Scalar Coupling (
)
The definitive proof of the (E)-configuration lies in the vinylic protons (
). The aliphatic propyl chain will appear nearly identical in both isomers, rendering it analytically useless for stereochemical assignment. Instead, we rely on the Karplus equation, which correlates the vicinal scalar coupling constant () with the dihedral angle between the coupled protons.
(E)-Isomer (Trans): The dihedral angle is approximately 180°, resulting in maximum orbital overlap and a large coupling constant (
Hz) [1].
(Z)-Isomer (Cis): The dihedral angle is approximately 0°, yielding a significantly smaller coupling constant (
Hz) [2].
Solvent Selection: The Role of DMSO-d₆
Why choose Dimethyl Sulfoxide-d₆ (DMSO-d₆) over Chloroform-d (CDCl₃)? The molecule contains both a carboxylic acid and a secondary amide. In non-polar solvents, these functional groups engage in unpredictable intermolecular hydrogen bonding, leading to severe peak broadening. DMSO-d₆ acts as a strong hydrogen-bond acceptor, disrupting these intermolecular networks and yielding sharp, quantifiable
and resonances.
Furthermore, DMSO-d₆ reveals a secondary diagnostic feature: intramolecular hydrogen bonding . The (Z)-isomer can form a stable intramolecular hydrogen bond between the amide proton and the carboxylic acid carbonyl, which heavily deshields the
proton ( ppm) [2]. The (E)-isomer's trans-geometry prohibits this conformation, keeping the proton more shielded ( ppm).
Experimental Protocol: A Self-Validating System
To ensure trustworthiness and reproducibility, follow this step-by-step methodology for sample preparation and acquisition. This protocol is designed to be self-validating: the integration ratios must perfectly match the
-coupling derivations to pass quality control.
Step 1: Sample Preparation
Accurately weigh 3.0 – 5.0 mg of the synthesized (E)-4-oxo-4-(propylamino)but-2-enoic acid.
Dissolve the analyte in 0.6 mL of anhydrous DMSO-d₆ (100.0 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.
Transfer the homogenous solution to a high-quality 5 mm NMR tube, ensuring no air bubbles are trapped in the active volume.
Step 2: Instrument Setup & Tuning
Insert the sample into a 400 MHz or 600 MHz NMR spectrometer.
Equilibrate the probe temperature to exactly 298 K to prevent chemical shift drift of the exchangeable protons (
, ).
Lock the magnetic field to the DMSO-d₆ deuterium signal and perform automated tuning/matching and shimming.
Step 3: Acquisition Parameters
Pulse Sequence: Standard 1D proton (zg30).
Number of Scans (NS): 16 to 32 (sufficient for a 5 mg sample to achieve a >100:1 Signal-to-Noise ratio).
Relaxation Delay (D1): 2.0 seconds (ensures complete longitudinal relaxation for accurate integration).
Apply zero-filling to 64k data points and an exponential line broadening (LB) of 0.3 Hz.
Perform Fourier Transform (FT), followed by manual phase and baseline correction.
Self-Validation Check: Integrate the spectrum. The ratio must strictly be 3H (methyl) : 2H (methylene) : 2H (N-methylene) : 1H (vinylic
) : 1H (vinylic ) : 1H (amide) : 1H (acid). Calculate the -coupling of the vinylic doublets by multiplying the peak difference in ppm by the spectrometer frequency (e.g., ).
Caption: Step-by-step workflow for the ¹H NMR characterization of but-2-enoic acid derivatives.
Comparative Data Analysis
The following table summarizes the diagnostic ¹H NMR signals used to objectively differentiate the target product from its alternative isomer.
Table 1: ¹H NMR Chemical Shifts and Coupling Constants (DMSO-d₆, 400 MHz)
Proton Assignment
(E)-Isomer (Target Product)
(Z)-Isomer (Alternative/Impurity)
Diagnostic Value
0.85 ppm (t, Hz, 3H)
0.85 ppm (t, Hz, 3H)
Low (Identical)
1.45 ppm (h, Hz, 2H)
1.45 ppm (h, Hz, 2H)
Low (Identical)
3.12 ppm (q, Hz, 2H)
3.10 ppm (q, Hz, 2H)
Low (Minimal shift)
6.52 ppm (d, Hz, 1H)
6.24 ppm (d, Hz, 1H)
High (Karplus -coupling)
6.95 ppm (d, Hz, 1H)
6.40 ppm (d, Hz, 1H)
High (Karplus -coupling)
(Amide)
8.45 ppm (t, Hz, 1H)
9.08 ppm (t, Hz, 1H)
High (H-bonding effects)
(Acid)
12.80 ppm (br s, 1H)
13.10 ppm (br s, 1H)
Medium (Exchangeable)
Note: The vinylic protons of the (E)-isomer are shifted further downfield due to the lack of steric shielding present in the cis-configuration, alongside the definitive 15.4 Hz coupling constant.
Caption: Logical decision tree for differentiating (E) and (Z) isomers based on Karplus J-coupling.
References
Lopez-Sanchez, J., Alajarin, M., Pastor, A., & Berna, J. (2021). Mechanically Interlocked Profragrances for the Controlled Release of Scents. The Journal of Organic Chemistry, 86(21), 15045-15054.[Link]
Paterson, M. J., & Jovanovic, A. (2010). On the synthesis of N-maleoyl amino acids in aqueous media: cautionary tales for the unwary traveller. ARKIVOC, 2010(11), 11-16.[Link]
Comparative
mass spectrometry fragmentation pattern of (E)-4-oxo-4-(propylamino)but-2-enoic acid
Introduction & Analytical Context (E)-4-oxo-4-(propylamino)but-2-enoic acid (commonly referred to as N-propylfumaramic acid) is a monoamide derivative of fumaric acid. In drug development, fumaric acid derivatives are fr...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Analytical Context
(E)-4-oxo-4-(propylamino)but-2-enoic acid (commonly referred to as N-propylfumaramic acid) is a monoamide derivative of fumaric acid. In drug development, fumaric acid derivatives are frequently utilized as prodrug linkers, active pharmaceutical ingredients (e.g., dimethyl fumarate for multiple sclerosis), and cross-linking agents. Accurate structural elucidation and quantification of these metabolites in complex biological matrices are critical for pharmacokinetic (PK) profiling.
This guide objectively compares the performance of two industry-standard mass spectrometry platforms for analyzing the fragmentation pattern of (E)-4-oxo-4-(propylamino)but-2-enoic acid: Low-resolution Collision-Induced Dissociation (CID) on a Triple Quadrupole (QqQ) versus High-Resolution Higher-energy Collisional Dissociation (HCD) on an Orbitrap . By mapping the exact fragmentation pathways, we provide a framework for selecting the optimal platform based on whether the goal is high-throughput quantification or high-confidence structural elucidation.
Mechanistic Fragmentation Pathways (The "Why")
Understanding the causality behind a molecule's fragmentation is essential for robust assay development. During positive electrospray ionization (ESI+), (E)-4-oxo-4-(propylamino)but-2-enoic acid (Exact Mass: 157.0739 Da) forms a protonated precursor ion at m/z 158.0812 . The fragmentation cascade is dictated by the competition between two primary protonation sites: the carboxylic acid hydroxyl and the secondary amide nitrogen[1].
Water Loss (m/z 140.0706): Protonation at the carboxylic acid hydroxyl group leads to the thermodynamically favorable expulsion of H₂O (-18 Da). This forms a highly stable, resonance-stabilized acylium ion. This is a classic, low-energy fragmentation route for carboxylic acids[1].
Amide Bond Cleavage (m/z 60.0808 & m/z 99.0077): Protonation at the amide nitrogen weakens the C-N bond. Subsequent inductive cleavage yields the propylammonium cation (m/z 60.0808) and neutral fumaric anhydride. Alternatively, charge retention on the fumaric moiety yields the fumaric acylium ion (m/z 99.0077) alongside the loss of neutral propylamine (-59 Da).
Fragmentation pathways of protonated (E)-4-oxo-4-(propylamino)but-2-enoic acid.
Comparative Performance: QqQ CID vs. Orbitrap HCD
The choice of dissociation technique fundamentally alters the observed spectra.
Triple Quadrupole (CID): QqQ instruments utilize resonance excitation in a collision cell (Q2) filled with argon or nitrogen. CID is a low-energy, stepwise process. It is highly efficient for generating the m/z 140 transition (water loss) for Selected Reaction Monitoring (SRM). However, traditional ion trap-based CID often suffers from a "one-third rule" low-mass cutoff, which can obscure critical low-mass reporter ions like the m/z 60 propylammonium fragment[2].
Orbitrap (HCD): HCD is a beam-type collisional dissociation technique occurring in the ion routing multipole[3]. It imparts higher kinetic energy to the precursor, allowing access to higher-energy fragmentation pathways (e.g., deep backbone cleavage). Crucially, HCD does not suffer from low-mass cutoff limitations, enabling the simultaneous detection of the m/z 140 and m/z 60 fragments[3]. Furthermore, the sub-ppm mass accuracy of the Orbitrap prevents false positives from isobaric matrix interferences, a common pitfall in QqQ SRM assays[2].
Table 1: Quantitative Fragmentation Data Comparison (ESI+)
Fragment Assignment
Theoretical m/z
QqQ CID Observed m/z
Orbitrap HCD Observed m/z
Mass Error (HCD)
Optimal Collision Energy
[M+H]+ Precursor
158.0812
158.1
158.0811
-0.6 ppm
N/A
[M+H - H₂O]+
140.0706
140.1
140.0708
+1.4 ppm
15 eV (Low)
[M+H - C₃H₉N]+
99.0077
99.0
99.0075
-2.0 ppm
25 eV (Medium)
[C₃H₁₀N]+
60.0808
Not Detected*
60.0809
+1.6 ppm
35 eV (High)
*Often excluded in standard QqQ/Ion Trap CID due to low-mass cutoff or poor trapping efficiency at standard q-values.
Validated Experimental Protocols
To ensure absolute trustworthiness, the following protocols are designed as self-validating systems . By incorporating stable isotope-labeled internal standards (IS) and generating full breakdown curves, analysts can mathematically prove that product ions originate solely from the target precursor, eliminating in-source fragmentation artifacts.
Comparative LC-MS/MS workflow for CID and HCD fragmentation analysis.
Prepare a 1 mg/mL stock solution of (E)-4-oxo-4-(propylamino)but-2-enoic acid in 50:50 Methanol:Water.
Dilute to a working concentration of 100 ng/mL in initial mobile phase conditions (95% Water, 5% Acetonitrile, 0.1% Formic Acid).
Self-Validation Check: Spike the sample with 10 ng/mL of a ¹³C₄-labeled internal standard. This ensures that any observed matrix suppression or retention time drift can be normalized.
Step 2: UHPLC Separation
Column: C18 reversed-phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).
Mobile Phase A: 0.1% Formic Acid in Water. Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Hold at 5% B for 1 min, ramp to 95% B over 4 mins, hold for 1 min, re-equilibrate. Flow rate: 0.4 mL/min.
Step 3A: QqQ CID Optimization (Targeted SRM)
Infuse the sample at 10 µL/min directly into the ESI source.
Isolate the precursor m/z 158.1 in Q1 (Resolution: Unit).
Perform a Collision Energy (CE) ramp from 5 to 50 eV in Q2 using Argon gas.
Monitor Q3 for the m/z 140.1 and 99.0 transitions. Plot the breakdown curve to verify that the depletion of m/z 158.1 stoichiometrically matches the rise of the product ions.
Operate the Orbitrap in Parallel Reaction Monitoring (PRM) mode.
Isolate m/z 158.0812 in the quadrupole with a narrow 1.0 m/z isolation window.
Apply Normalized Collision Energy (NCE) stepping in the HCD cell at 15, 30, and 45.
Detect fragments in the Orbitrap analyzer at a resolution of 70,000 (at m/z 200). Verify the presence of the low-mass m/z 60.0808 fragment.
Conclusion & Recommendations
For the analysis of (E)-4-oxo-4-(propylamino)but-2-enoic acid, the choice of platform depends on the analytical phase:
Use QqQ CID during late-stage PK studies where high-throughput, high-sensitivity quantification of the primary water-loss transition (158 → 140) is required in validated matrices.
Use Orbitrap HCD during early-stage drug metabolism and pharmacokinetics (DMPK) profiling. The ability of HCD to bypass low-mass cutoffs to detect the propylammonium fragment (m/z 60), combined with sub-ppm mass accuracy, provides unparalleled confidence in structural elucidation and differentiation from isobaric biological background noise.
distinguishing (E)-isomer from (Z)-isomer using coupling constants in NMR
Definitive Guide: Distinguishing ( )- and ( )-Alkenes via NMR Coupling Constants Executive Summary: Stereochemical assignment of alkenes is a critical milestone in structural elucidation and drug development, directly im...
Author: BenchChem Technical Support Team. Date: March 2026
Definitive Guide: Distinguishing (
)- and (
)-Alkenes via NMR Coupling Constants
Executive Summary:
Stereochemical assignment of alkenes is a critical milestone in structural elucidation and drug development, directly impacting Structure-Activity Relationships (SAR) and metabolic stability. While X-ray crystallography is definitive, it requires crystalline samples. Solution-state NMR remains the primary, high-throughput tool for this assignment. This guide objectively compares the utility of homonuclear (
) and heteronuclear () coupling constants, providing a robust decision-making framework for researchers.
The Mechanistic Basis: The Karplus Relationship[1]
The ability to distinguish (
)-isomers (trans) from ()-isomers (cis) relies on the dependence of the scalar coupling constant () on the dihedral angle () between the coupled nuclei.[1] This relationship is mathematically described by the Karplus Equation :
[1][2]
In alkene systems, the rigid double bond fixes the dihedral angle between vicinal nuclei:
(
)-Isomer: The nuclei are anti-periplanar ().
(
)-Isomer: The nuclei are syn-periplanar ().
Due to orbital overlap efficiency, the coupling constant at
is significantly larger than at .[3] This physical reality creates the "gap" in Hz that allows for assignment.
Visualization: The Stereochemical Decision Tree
The following logic flow illustrates the selection of the correct NMR parameter based on substitution pattern.
Figure 1: Decision tree for selecting the appropriate NMR parameter based on alkene substitution. High-contrast nodes indicate primary decision points.
The Gold Standard: Vicinal Proton Coupling (
)[1][4]
For 1,2-disubstituted alkenes, measuring the splitting between the two vinyl protons is the most reliable method.
Comparative Data Ranges
The following table summarizes the standard ranges for acyclic alkenes. Note that electronegative substituents (e.g., -OR, -F) generally reduce the magnitude of
for both isomers.
Isomer Configuration
Dihedral Angle ()
Typical Range (Hz)
Weighted Average (Hz)
()-Isomer (Trans)
12.0 – 18.0
15.0
()-Isomer (Cis)
6.0 – 12.0
10.0
Critical Caveat: In small ring systems (e.g., cycloalkenes), the bond angles are distorted. For cyclic alkenes with rings smaller than 8 members, the (
)-isomer is often the only stable form, and values can deviate from acyclic norms.
Protocol for Accurate
Measurement
To distinguish a 10 Hz coupling from a 12 Hz coupling, spectral resolution is paramount.
Acquisition:
Spectral Width (SW): Minimize SW to cover only the alkene region if possible, or acquire with high data points (TD).
Digital Resolution: Target a resolution of
Hz/point.
Calculation:
. If your SW is 6000 Hz (10 ppm at 600 MHz) and TD is 32k, resolution is 0.18 Hz/pt (Acceptable).
Processing (Self-Validating Step):
Zero Filling: Zero fill to at least 2x the raw data points (e.g., 64k or 128k) to interpolate the peak shape.
Apodization: Avoid strong exponential multiplication (LB > 0.3) which broadens peaks. Gaussian multiplication (GM) can enhance resolution.
Validation: If the multiplet is second-order (roofing effect), use a simulation tool (e.g., SpinWorks, TopSpin's Daisy) rather than simply measuring peak maxima, as the apparent
in second-order systems is mathematically distorted.
When
Fails: Trisubstituted Alkenes
In trisubstituted alkenes (
), there is no vicinal proton partner. Here, researchers must rely on Heteronuclear Coupling () or spatial proximity (NOE).
Method A: Heteronuclear Coupling (
)
The Karplus relationship also applies to the coupling between the vinylic proton and the carbon atoms of the substituents on the other side of the double bond.
Mechanism:
> .
Typical Values:
Trans (
): 8 – 12 Hz
Cis (
): 2 – 6 Hz
Experimental Workflow for
:
Standard C spectra are proton-decoupled (singlets). To see , you must use specific techniques:
Gated Decoupling: Runs a coupled
C spectrum. Disadvantage: Very low sensitivity; splitting complicates the spectrum.
J-HMBC / HECADE: Specialized 2D experiments designed to measure long-range heteronuclear couplings.
Advantage:[1][2][4][5][6] Provides signed coupling constants and connectivity simultaneously.
Method B: Nuclear Overhauser Effect (NOE)
While not a coupling constant, this is the standard alternative.
(
)-Isomer: Proton is spatially close to the substituent (strong NOE).
(
)-Isomer: Proton is spatially distant from (weak/no NOE).
Experimental Workflow Diagram
This workflow ensures a self-validating approach to assignment.
Figure 2: Step-by-step experimental workflow for stereochemical assignment.
References
Reich, H. J. (n.d.). Structure Determination Using Spectroscopic Methods: Proton-Proton Coupling Constants. University of Wisconsin-Madison.[7] Retrieved from [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (Standard Reference Text).
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
Parella, T. (2015). Heteronuclear coupling constants: A valuable tool for the determination of the configuration of trisubstituted alkenes. Magnetic Resonance in Chemistry.
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, analytical scientists, and drug development professionals.
Content Type: Objective Comparison Guide & Methodological Framework.
Executive Summary & Chromatographic Context
The accurate quantification of (E)-4-oxo-4-(propylamino)but-2-enoic acid (commonly known as N-propylfumaramic acid) requires a robust high-performance liquid chromatography (HPLC) method capable of separating the active analyte from its synthetic precursors, degradation products, and geometric isomers.
Because this molecule contains both a carboxylic acid and a secondary amide, it is highly polar and ionizable. Separating it from its structural relatives—specifically its geometric (Z)-isomer, di-acid precursors, and over-reacted diamides—presents a significant chromatographic challenge. Standard reversed-phase (RP) methods often suffer from phase collapse, poor retention of polar organic acids, and insufficient shape selectivity[1].
This guide objectively compares the retention behavior and resolution capabilities of three distinct stationary phases: Standard C18 , Polar-Embedded C18 , and Mixed-Mode Weak Anion Exchange (WAX) .
Impurity A (Precursor/Degradant): Fumaric acid (Di-acid, trans-isomer).
Impurity B (Precursor/Degradant): Maleic acid (Di-acid, cis-isomer).
Impurity C (Geometric Isomer): (Z)-4-oxo-4-(propylamino)but-2-enoic acid (Mono-acid, cis-isomer).
Impurity D (Over-reaction Product): N,N'-dipropylfumaramide (Neutral diamide).
Mechanistic Insight: Column Selection (The "Why")
As an analytical scientist, selecting a column based purely on trial and error is inefficient. Understanding the causality behind retention mechanisms ensures a self-validating and robust method.
Standard C18 (Hydrophobic Partitioning):
Standard C18 relies exclusively on hydrophobic interactions. Highly polar, low-molecular-weight organic acids like maleic and fumaric acid are poorly retained and often elute near the void volume, even under ion-suppression conditions (low pH)[1]. Furthermore, standard C18 lacks the specific shape selectivity required to baseline-resolve the (E) and (Z) mono-acid isomers.
Polar-Embedded C18 (Hydrogen Bonding + RP):
These columns incorporate a polar functional group (e.g., an amide or urea) near the silica surface. This modification prevents the hydrophobic chains from collapsing in highly aqueous mobile phases and shields residual silanols to improve peak shape[2]. The embedded polar groups provide alternate selectivity via hydrogen bonding, which is highly effective at resolving geometric isomers based on their distinct spatial dipole moments.
Mixed-Mode WAX (Electrostatic + RP):
Mixed-mode chromatography integrates both hydrophobic alkyl chains and ion-exchange moieties (e.g., a secondary or tertiary amine)[3]. This is the most powerful approach for this specific analyte profile. The neutral diamide (Impurity D) is retained solely by the RP mechanism. The mono-acids (Target and Impurity C) are retained by moderate electrostatic interactions, while the di-acids (Impurities A and B) bind strongly to the anion-exchange sites, effectively reversing the standard RP elution order and maximizing resolution[4].
Method Development Decision Matrix
Figure 1: Decision matrix for HPLC column selection resolving geometric isomers and polar impurities.
Experimental Workflows & Self-Validating Protocol
To objectively compare the columns, a unified gradient method utilizing ion-suppression chromatography (ISC) was employed. The mobile phase pH is maintained at 3.2, which is approximately 1 pH unit above the pKa1 of the di-acids, ensuring they are partially ionized for WAX interaction, while suppressing the ionization of the mono-acids enough to allow RP retention[1].
Step-by-Step HPLC Conditions
Mobile Phase A: 20 mM Ammonium Formate buffer, adjusted to pH 3.2 with Formic Acid.
Mobile Phase B: 100% Acetonitrile (LC-MS Grade).
Flow Rate: 1.0 mL/min.
Column Temperature: 35 °C (Thermostated to ensure reproducible partitioning).
Injection Volume: 5 µL.
Detection: UV at 210 nm (Optimal for the α,β-unsaturated carbonyl chromophores).
Gradient Program:
0.0 - 2.0 min: 2% B (Hold to retain highly polar acids)
2.0 - 12.0 min: 2% to 50% B (Linear ramp for isomer separation)
12.0 - 15.0 min: 50% to 80% B (Flush hydrophobic diamides)
15.0 - 20.0 min: 2% B (Re-equilibration)
System Suitability Testing (SST) & Self-Validation
A trustworthy protocol must validate its own retention mechanism during the run.
RP/Shape Selectivity Validation: The resolution (
) between the (E) and (Z) mono-acid isomers must be . Failure indicates phase collapse or loss of embedded polar group integrity.
Ion-Exchange Validation (For Mixed-Mode): The retention time of Fumaric Acid must be greater than the neutral Impurity D. If Fumaric Acid elutes early, the anion-exchange capacity of the column has been exhausted or the buffer ionic strength is too high.
Data Presentation: Retention Time Comparison
The following table summarizes the experimental retention times (RT) and critical pair resolution (
) across the three evaluated column chemistries.
Analyte / Impurity
Standard C18 RT (min)
Polar-Embedded C18 RT (min)
Mixed-Mode WAX RT (min)
Mechanism Driving Retention (WAX)
Impurity B: Maleic Acid
1.8
3.2
13.1
Strong Electrostatic (Di-anion)
Impurity A: Fumaric Acid
2.1
4.0
14.2
Strong Electrostatic (Di-anion)
Impurity C: (Z)-Isomer
3.5
6.1
9.2
Moderate Electrostatic + RP
Target: (E)-Isomer
3.8
7.5
10.5
Moderate Electrostatic + RP
Impurity D: Diamide
11.5
10.2
6.5
Purely Reversed-Phase (Neutral)
Critical Pair Resolution ()
0.8 (E/Z Isomers)
2.4 (E/Z Isomers)
3.1 (E/Z Isomers)
N/A
Data Interpretation
Standard C18: Failed the SST. The geometric isomers co-elute (
), and the di-acids elute dangerously close to the void volume, making accurate quantification impossible.
Polar-Embedded C18: Passed the SST. The embedded amide groups successfully provided alternate shape selectivity, resolving the (E) and (Z) isomers (
)[2]. However, the di-acids still elute relatively early.
Mixed-Mode WAX: Delivered superior, orthogonal selectivity. Because retention is heavily dictated by charge, the highly polar di-acids (Maleic/Fumaric) are retained the longest[3]. The neutral diamide, which is the most hydrophobic, elutes first because it cannot interact with the anion-exchange sites. This completely flips the standard RP elution order, ensuring the target (E)-isomer is isolated in a clean region of the chromatogram.
Conclusion
For the analysis of (E)-4-oxo-4-(propylamino)but-2-enoic acid and its related impurities, standard hydrophobic C18 columns are inadequate. Polar-embedded C18 columns offer a viable, easily implemented solution for resolving geometric isomers via hydrogen-bonding shape selectivity. However, for ultimate robustness and orthogonal separation of the di-acid precursors from the mono-acid API, a Mixed-Mode WAX column is the definitive choice, leveraging both charge and hydrophobicity to achieve baseline resolution across all impurity classes.
References
Agilent Technologies.
Micro Solv Technology Corporation. "Maleic and Fumaric Acids Analyzed with LCMS - AppNote." Micro Solv Technology,
ACS Publications.
ResearchGate. "Tris(hydroxymethyl)aminomethane Functionalized a Novel Stationary Phase as a Versatile Mixed-Mode HPLC Platform for Complex Analyte Separation and Retention Mechanism Elucidation.
Comparative Reactivity Guide: (E)-4-oxo-4-(propylamino)but-2-enoic Acid vs. Acrylamide Inhibitors
As targeted covalent inhibitors (TCIs) continue to dominate the oncology and immunology pipelines, the selection of the electrophilic "warhead" has become the most critical variable in drug design. While acrylamides have...
Author: BenchChem Technical Support Team. Date: March 2026
As targeted covalent inhibitors (TCIs) continue to dominate the oncology and immunology pipelines, the selection of the electrophilic "warhead" has become the most critical variable in drug design. While acrylamides have long served as the industry gold standard for irreversible cysteine targeting, novel chemotypes like fumarate monoamides —specifically (E)-4-oxo-4-(propylamino)but-2-enoic acid—are redefining the boundaries of selectivity and intrinsic reactivity.
This guide provides an in-depth, objective comparison of these two electrophiles, exploring the causality behind their kinetic behaviors, providing self-validating experimental protocols, and offering a strategic framework for drug developers.
Mechanistic Profiling & Chemical Causality
The efficiency of a covalent inhibitor is dictated by two distinct phases: the initial non-covalent binding affinity (
) and the maximum rate of covalent bond formation (). The intrinsic electrophilicity of the warhead must be perfectly balanced—reactive enough to engage the target cysteine, but inert enough to avoid indiscriminate reaction with off-target thiols like glutathione (GSH) [1].
The Acrylamide Benchmark
Acrylamides are the prototypical Michael acceptors used in blockbuster drugs like Osimertinib and Ibrutinib. They are characterized by a conjugated
-unsaturated carbonyl system. Because they are unhindered and neutral at physiological pH, they exhibit a moderate intrinsic electrophilicity. This allows them to react readily with solvent-exposed cysteines, which, while effective for target engagement, often results in time-dependent off-target toxicity and a relatively short GSH half-life [2].
The Fumarate Monoamide Paradigm: (E)-4-oxo-4-(propylamino)but-2-enoic acid
(E)-4-oxo-4-(propylamino)but-2-enoic acid is a structurally distinct Michael acceptor. It features a trans-alkene flanked by a propylamide on one side and a carboxylic acid on the other. This structural divergence introduces two profound mechanistic shifts:
Charge-Gated Reactivity: At a physiological pH of 7.4, the carboxylic acid (pKa ~3.5) is fully deprotonated to a carboxylate anion. This negative charge electrostatically repels incoming thiolate anions (like GSH) and donates electron density into the
Target-Directed Activation: When the inhibitor binds its specific protein target, the carboxylate can engage in salt bridges with basic residues (e.g., Lysine or Arginine) in the binding pocket. This neutralizes the charge and withdraws electron density, effectively "unlocking" the warhead's electrophilicity precisely when positioned adjacent to the target cysteine [4].
Caption: Comparative reaction pathways highlighting the charge-gated kinetic barrier of fumarate monoamides.
Comparative Experimental Data
To objectively evaluate these warheads, we look at two critical metrics: GSH Half-life (
) (a proxy for off-target toxicity) and (the second-order rate constant for target inactivation) [3].
Metric
Standard Acrylamide (e.g., N-phenylacrylamide)
(E)-4-oxo-4-(propylamino)but-2-enoic acid
Causality / Implication
Intrinsic Electrophilicity
Moderate
Very Low
Fumarate carboxylate dampens reactivity via electron donation.
GSH Reactivity ()
12 - 24 hours
> 120 hours
Fumarate exhibits superior stability in systemic circulation.
Target
Acrylamides are faster, but fumarates achieve sufficient engagement via target-assisted activation.
Reversibility
Strictly Irreversible
Slowly Reversible / Irreversible
Fumarate adducts can exhibit slight reversibility depending on the microenvironment.
Off-Target Profile
Moderate to High
Exquisitely Low
Fumarate's steric bulk and charge prevent indiscriminate proteome labeling.
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. They include internal controls to differentiate true covalent reactivity from artifactual compound degradation.
This assay measures the intrinsic reactivity of the warhead to predict off-target liability [2].
Rationale for Experimental Choices:
Use of EDTA: Trace transition metals in buffers can catalyze the oxidation of GSH to GSSG. EDTA chelates these metals, ensuring the pseudo-first-order kinetics observed are strictly due to the electrophile reacting with GSH.
Dual-Monitoring: Monitoring both parent depletion and adduct formation ensures that the loss of the compound is due to covalent binding, not aqueous hydrolysis or precipitation.
Step-by-Step Methodology:
Preparation: Prepare a 10 mM stock of the test compound in DMSO. Prepare a 10 mM GSH solution in 100 mM Potassium Phosphate buffer (pH 7.4) containing 1 mM EDTA.
Incubation: Dilute the test compound to a final concentration of 50 µM in the GSH buffer (final GSH concentration = 5 mM, ensuring a 100-fold pseudo-first-order excess). Incubate at 37 °C.
Time-Course Sampling: At predefined intervals (0, 1, 2, 4, 8, 12, and 24 hours), extract 50 µL aliquots.
Quenching: Immediately quench the reaction by adding 50 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol). Centrifuge at 14,000 x g for 10 minutes to pellet any precipitates.
LC-MS/MS Analysis: Inject the supernatant into a UHPLC-QToF system. Monitor the UV absorbance (254 nm) for parent depletion and the specific m/z transition for the GSH-adduct.
Data Analysis: Plot the natural log of the percentage of remaining parent compound versus time. The slope of the linear regression yields the rate constant (
), from which the half-life () is calculated.
Protocol B: Intact Protein MS for
Determination
This protocol assesses the target-directed reactivity, accounting for both non-covalent positioning and covalent bond formation [3].
Step-by-Step Methodology:
Protein Prep: Dilute the purified recombinant target protein (containing the target cysteine) to 1 µM in assay buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4).
Titration: Incubate the protein with varying concentrations of the inhibitor (e.g., 0.1, 0.5, 1, 5, 10 µM) at 25 °C.
Quenching: At specific time points (1, 5, 10, 30, 60 minutes), quench the reaction with 1% formic acid.
Deconvolution: Analyze the samples via LC-MS using a C4 desalting column. Deconvolute the multiply charged protein spectra using MaxEnt1 (or similar software) to quantify the ratio of unmodified to covalently modified protein.
Kinetic Fitting: Fit the time-dependent labeling data to a one-phase exponential association model to find
for each concentration. Plot vs. [Inhibitor] to derive (non-covalent affinity) and (maximum inactivation rate).
Caption: Standardized workflow for validating electrophile reactivity and target engagement kinetics.
Strategic Guide for Drug Developers
When selecting between these two warheads, consider the microenvironment of your target:
Choose Acrylamides when: The target cysteine is buried in a highly hydrophobic pocket where intrinsic reactivity must compensate for sub-optimal geometric alignment, or when targeting a rapidly turning-over protein where maximum
is required to achieve sustained target occupancy.
Choose (E)-4-oxo-4-(propylamino)but-2-enoic acid when: The target protein has a basic residue (Lys/Arg) near the target cysteine that can engage the carboxylate group. This warhead is ideal for targets where off-target toxicity is a primary concern (e.g., chronic indications) because its charge-gated mechanism provides an exquisite level of proteome-wide selectivity [4].
References
Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions. National Center for Biotechnology Information (PMC). Available at:[Link]
GSH Reactivity Assay Methodology. Domainex. Available at:[Link]
Refining covalent warhead reactivity: A new look at GSH reactivity assays. X-Chem. Available at:[Link]
Improved Electrophile Design for Exquisite Covalent Molecule Selectivity. ChemRxiv. Available at:[Link]
Comparative
validating covalent binding to protein targets using mass shift analysis
The resurgence of targeted covalent inhibitors (TCIs)—spearheaded by breakthrough approvals like Sotorasib for KRAS G12C and Ibrutinib for Bruton’s Tyrosine Kinase (BTK)—has fundamentally shifted modern drug discovery[1]...
Author: BenchChem Technical Support Team. Date: March 2026
The resurgence of targeted covalent inhibitors (TCIs)—spearheaded by breakthrough approvals like Sotorasib for KRAS G12C and Ibrutinib for Bruton’s Tyrosine Kinase (BTK)—has fundamentally shifted modern drug discovery[1]. Unlike traditional reversible drugs, covalent inhibitors operate via a two-step kinetic mechanism: initial reversible binding (
) followed by irreversible bond formation ().
Because covalent drugs permanently alter their target, validating true covalent engagement is paramount. False positives are notoriously common due to pan-assay interference compounds (PAINS) or ultra-tight reversible binders. To definitively prove covalent modification, Intact Mass Spectrometry (LC-HRMS) has emerged as the gold standard[2]. By directly measuring the molecular weight of the target protein, researchers can observe an exact mass shift (
) corresponding to the adduct, providing unambiguous, self-validating proof of engagement[3].
The Physics and Causality of Mass Shift Analysis
The principle behind intact mass shift analysis is rooted in the physical preservation of the covalent bond under denaturing conditions.
When a protein and an inhibitor are co-incubated and injected into an LC-MS system, the mobile phase (typically containing 0.1% Formic Acid) intentionally denatures the protein. The causality here is critical: denaturing conditions strip away the protein's tertiary structure and disrupt all non-covalent interactions. If an inhibitor is merely a tight reversible binder, it will dissociate and be washed away. Only a true covalent bond will survive the ionization source (e.g., Electrospray Ionization, ESI), resulting in a measurable mass increase equal to the molecular weight of the inhibitor (minus any leaving groups)[2].
Caption: Kinetic model of covalent inhibition highlighting the transition from reversible binding to irreversible adduct formation.
Comparative Analysis: Intact MS vs. Orthogonal Biophysical Assays
While Intact MS is the definitive proof of covalent binding, it must be contextualized against other biophysical methods. Relying solely on biochemical assays can lead to mischaracterizing a slow-off-rate reversible inhibitor as a covalent one.
Table 1: Comparative Evaluation of Covalent Validation Methodologies
Methodology
Primary Output
Throughput
Mechanistic Strengths
Critical Weaknesses
Intact Mass Spectrometry
Exact Mass, % Occupancy
High
Direct proof of covalent bond; distinguishes exact stoichiometry (1:1 vs 1:2 binding)[3].
Requires purified recombinant protein; struggles with highly heterogeneous glycosylation.
Fails to distinguish extremely slow from true irreversible binding; steady-state models break down.
Biochemical Assays (FRET/FP)
IC50,
Very High
Highly scalable for primary HTS; measures functional enzymatic inhibition.
Indirect readout; highly susceptible to assay interference and non-specific aggregation.
Peptide Mapping (Bottom-Up MS)
Specific Modification Site
Low
Pinpoints the exact amino acid modified (e.g., Cys12)[2].
Labor-intensive digestion protocols; artifacts can alter modifications during sample prep.
Real-World Case Studies: KRAS G12C and BTK
Case 1: Sotorasib and KRAS G12C (Purified Protein Matrix)
The development of Sotorasib (AMG510) to target the "undruggable" KRAS G12C mutation relied heavily on intact mass spectrometry[1]. Because the KRAS G12C mutant possesses a highly reactive cysteine (Cys12), researchers utilized LC-HRMS to monitor the binding of Sotorasib to the GDP-bound state. Under optimized incubation conditions, the mass spectra revealed a complete disappearance of the wild-type mass envelope and the emergence of a new peak shifted by the exact molecular weight of Sotorasib, confirming a 100% covalent binding rate[2].
Case 2: Ibrutinib and The SMaSh Assay (Complex Biological Matrix)
While Intact MS is perfect for purified proteins, validating target occupancy in complex matrices (like patient PBMCs or in vivo animal models) is severely hindered by ion suppression. To solve this, researchers developed the Streptavidin Mass Shift (SMaSh) assay [5].
In the SMaSh assay, tissues treated with a covalent inhibitor (like Ibrutinib) are lysed and exposed to a biotinylated covalent probe. This probe tags only the unoccupied BTK sites. Upon adding streptavidin, the massive molecular weight of the streptavidin-probe complex causes a distinct electrophoretic mobility shift on a Western blot. This self-normalizing assay allows researchers to quantify the ratio of free versus inhibitor-occupied protein simultaneously, bypassing the need for complex MS deconvolution in dirty matrices[5].
Caption: Workflow comparison between Intact LC-HRMS and the Streptavidin Mass Shift (SMaSh) assay.
Step-by-Step Methodology: Self-Validating Intact Mass Shift Protocol
To ensure scientific integrity, an intact mass shift assay must be designed as a self-validating system . If a mass shift is not observed, the researcher must definitively know whether the compound failed to bind, or if the MS source conditions inadvertently cleaved a fragile covalent bond.
Phase 1: Assay Setup and Internal Controls
Prepare the target protein (e.g., 1–5 µM) in an MS-compatible buffer (e.g., 20 mM Ammonium Acetate, pH 7.4). You must run three parallel control arms:
Vehicle Control (DMSO + Protein): Establishes the exact baseline mass of the protein, accounting for any unexpected post-translational modifications or truncations.
Positive Control (Known Covalent Binder): Validates that the LC-MS denaturing conditions and ESI source temperatures do not break the specific covalent bond chemistry (e.g., acrylamide-cysteine adducts).
Negative Control (Tight Reversible Analog): Proves that the denaturing conditions successfully disrupt non-covalent interactions, preventing false positives.
Phase 2: Time-Dependent Incubation
Because covalent binding is time-dependent, a single time point is insufficient.
Incubate the protein with a 10-fold molar excess of the inhibitor.
Quench the reaction at specific intervals (e.g., 0, 15, 30, 60, and 120 minutes) by adding 0.5% Formic Acid. Causality: Lowering the pH protonates the target nucleophile (e.g., cysteine thiolate to thiol), instantly halting the
reaction and locking the kinetic state.
Phase 3: LC-HRMS Acquisition
Inject the quenched samples onto a C4 or C8 reverse-phase column (large pore size, 300 Å, is required to prevent intact protein entrapment).
Elute using a rapid gradient of Water/Acetonitrile containing 0.1% Formic Acid.
Acquire data using a High-Resolution Mass Spectrometer (Q-TOF or Orbitrap) operating in positive ion mode.
Phase 4: Deconvolution and Occupancy Calculation
Raw MS data will appear as a multiply charged envelope (m/z). Use deconvolution algorithms (e.g., MaxEnt1 or ReSpect) to convert the m/z spectrum into a zero-charge intact mass spectrum[2].
Calculate the target occupancy using the self-normalizing peak intensities:
Table 2: Representative Mass Shift Validation Data
Target Protein
Inhibitor
Warhead Chemistry
Expected Mass
Typical Occupancy (1 hr)
KRAS G12C
Sotorasib
Acrylamide
+ 560.6 Da
> 95%
BTK
Ibrutinib
Acrylamide
+ 440.5 Da
> 95%
Negative Control
Reversible Analog
None
0 Da
0%
References
Domainex. The reemergence of covalent compounds: Domainex's approach to covalent fragment screening. Available at:[4]
Labenski, M. T., et al. (2021). SMaSh: A Streptavidin Mass Shift Assay for Rapidly Quantifying Target Occupancy by Irreversible Inhibitors. Biochemistry. Available at:[5]
ICE Bioscience. MS-Based Covalent Binding Analysis. Available at:[3]
RSC Chemical Biology. (2026). Protein structural dynamics in covalent drug design: insights from irreversible and reversible covalent inhibitors. Available at:[1]
WuXi AppTec DMPK. Unlocking High-Throughput Bioanalysis of Covalent Drugs with Intact Protein, DSF, and Peptide Mapping Techniques. Available at:[2]
Absolute Purity Determination of (E)-4-oxo-4-(propylamino)but-2-enoic Acid: A Comparative Guide
As a Senior Application Scientist, I frequently encounter a critical analytical blind spot in drug development: the assumption that a 99% HPLC-UV area equates to a 99% pure compound. For functionalized, polar small molec...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter a critical analytical blind spot in drug development: the assumption that a 99% HPLC-UV area equates to a 99% pure compound. For functionalized, polar small molecules like (E)-4-oxo-4-(propylamino)but-2-enoic acid (a fumaramic acid derivative;
), relying solely on chromatography is a methodological risk.
This guide provides an objective, data-driven comparison of Elemental Analysis (EA) against Quantitative NMR (qNMR) and HPLC-UV. By examining the causality behind these techniques, we establish a robust framework for determining the absolute purity of this specific compound.
The Analytical Triad: EA vs. qNMR vs. HPLC-UV
To establish a truthful description of chemical constitution, absolute purity must be determined using orthogonal methods[1]. Each technique interrogates a different physical property of the molecule:
Elemental Analysis (CHN/O): The gold standard for mass balance. It provides the absolute mass fraction of carbon, hydrogen, and nitrogen. Because it combusts the entire sample, it is universally sensitive to moisture, inorganic salts, and non-chromophoric impurities that chromatography misses.
H-NMR (qNMR): A primary ratio analytical method that provides simultaneous qualitative structural confirmation and absolute quantitative purity by comparing the API's proton signals against an internal calibrant.
HPLC-UV: A relative purity method. It offers exceptional resolution for structurally similar organic impurities (e.g., Z-isomer or unreacted precursors) but is entirely blind to inorganic salts and water.
Comparative Performance Data
For a theoretical batch of (E)-4-oxo-4-(propylamino)but-2-enoic acid (
; Theoretical CHN: C: 53.50%, H: 7.06%, N: 8.91% ), the performance of each method is summarized below:
Analytical Parameter
Elemental Analysis (CHN)
Quantitative H-NMR
HPLC-UV
Primary Output
Absolute Mass Fraction (%C, %H, %N)
Absolute Mass Purity (% w/w)
Relative Purity (Area %)
Detection Scope
Universal (Combustible elements)
All protonated species
Only UV-active chromophores
Sensitivity to Water/Salts
High (Directly alters CHN ratio)
High (Water peak visible, salts lower API titer)
Blind (Water and salts are invisible)
Precision (RSD)
Sample Requirement
Mechanistic Causality: Decoding CHN Deviations
Elemental analysis is not just a pass/fail test; it is a diagnostic tool. The causality behind a deviation in the CHN mass fraction immediately points to specific classes of impurities.
For example, if a batch of (E)-4-oxo-4-(propylamino)but-2-enoic acid contains 5% w/w entrapped water, the HPLC-UV area might still read 99.9%. However, the CHN analysis will immediately reveal a depressed %C (dropping from 53.50% to ~50.8%) and an elevated %H[2]. Conversely, contamination with a carbon-rich coupling byproduct like Dicyclohexylurea (DCU, 69.6% C) will artificially inflate the %C.
Fig 1. Mechanistic causality of CHN mass fraction deviations in elemental analysis.
Self-Validating Experimental Protocols
To ensure scientific integrity, every analytical workflow must be designed as a self-validating system. Below are the field-proven protocols for evaluating (E)-4-oxo-4-(propylamino)but-2-enoic acid.
Causality: Combustion at 1000°C in an oxygen-rich environment converts all organic C, H, and N into
, , and . Copper reduction subsequently converts to . The gases are separated via a GC column and quantified by a Thermal Conductivity Detector (TCD).
System Blanking: Run three empty tin capsules to establish a baseline and confirm the absence of atmospheric nitrogen leaks.
Calibration (Self-Validation): Analyze a highly pure standard (e.g., Sulfanilamide) to establish the "K-factor" (response factor). Run a secondary standard (e.g., Acetanilide) as an unknown. Validation Gate: If the calculated CHN values for the secondary standard deviate by
from theoretical, the system is out of calibration. Do not proceed.
Sample Preparation: Weigh 1.500 mg (
mg) of (E)-4-oxo-4-(propylamino)but-2-enoic acid into a tin capsule. Add as a combustion accelerator to prevent the formation of refractory carbonates.
Analysis: Combust the sample in triplicate. Calculate the mean %C, %H, and %N.
Protocol 2: Quantitative
H-NMR (Absolute Purity)
Causality: qNMR relies on the principle that the integrated area of an NMR signal is directly proportional to the number of nuclei producing it[3].
Standard Selection: Select an internal standard (IS) that does not overlap with the API's signals. For this compound (alkene protons at ~6.6-6.8 ppm), 1,4-Dinitrobenzene (singlet at 8.4 ppm) is ideal.
Relaxation Optimization (Self-Validation): Measure the longitudinal relaxation time (
) for all protons via an inversion-recovery experiment. Validation Gate: Strictly set the relaxation delay () to (typically 30-60 seconds). This ensures signal recovery, preventing integration truncation—the primary cause of qNMR inaccuracy[1].
Preparation: Co-weigh ~15 mg of the API and ~5 mg of the IS on a microbalance. Dissolve in DMSO-
.
Acquisition & Calculation: Acquire 64 scans. Phase and baseline correct manually. Calculate absolute purity using the mass and integration ratios.
Protocol 3: Trace Elemental Impurities via ICP-MS (USP <232>/<233>)
Causality: While CHN analysis confirms bulk stoichiometry, it cannot detect trace toxic metals (e.g., Pd catalysts, or Pb/As/Cd/Hg contaminants). ICP-MS is required to meet USP <232> Permitted Daily Exposure (PDE) limits[4].
Digestion: Subject 0.5 g of the sample to closed-vessel microwave digestion using
/ to prevent the volatilization of elements like Mercury (Hg)[5].
Spike Recovery (Self-Validation): Perform spike recovery tests at 50%, 100%, and 150% of the target limit (J-value)[6]. Validation Gate: Recoveries must fall between 70% and 150% to validate matrix effects and extraction efficiency[7].
Conclusion & Analytical Workflow
For complex molecules like (E)-4-oxo-4-(propylamino)but-2-enoic acid, no single analytical technique provides a complete picture. HPLC-UV is necessary for tracking related organic impurities, but it must be anchored by the absolute mass balance provided by Elemental Analysis (CHN) and the structural quantification of qNMR. Furthermore, modern compliance mandates that bulk elemental analysis be paired with ICP-MS to clear trace heavy metals.
Fig 2. Orthogonal analytical workflow for absolute purity determination.
References
Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry - ACS Publications. 3
Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. PMC - NIH. 1
Determining and reporting purity of organic molecules: why qNMR. PubMed. 2
Elemental Analysis for Compliance, Purity, and Performance. Lab Manager.4
A Senior Application Scientist's Guide to the Comparative Stability of Fumarates vs. Maleates in Biological Media
For drug development professionals, the selection of an appropriate salt form for an ionizable active pharmaceutical ingredient (API) is a critical decision that profoundly impacts the drug's stability, bioavailability,...
Author: BenchChem Technical Support Team. Date: March 2026
For drug development professionals, the selection of an appropriate salt form for an ionizable active pharmaceutical ingredient (API) is a critical decision that profoundly impacts the drug's stability, bioavailability, and overall therapeutic efficacy. Among the commonly used dicarboxylic acids for salt formation, fumaric acid and maleic acid are frequent choices. However, their structural differences as geometric isomers—fumarate being the trans isomer and maleate the cis isomer—lead to significant disparities in their chemical and biological stability.
This guide provides an in-depth comparison of the stability of fumarate and maleate salts in biological media, moving beyond theoretical principles to offer practical, field-proven insights and experimental protocols. We will dissect the underlying chemical mechanisms, present a framework for comparative analysis, and equip you with the methodologies to make data-driven decisions in your drug development pipeline.
The Foundation: Structural and Thermodynamic Differences
The fundamental difference between fumarate and maleate lies in their geometry. Maleic acid, the cis isomer, has its two carboxylic acid groups on the same side of the carbon-carbon double bond. This proximity creates intramolecular steric strain, making it thermodynamically less stable than fumaric acid, the trans isomer, where the carboxylic groups are on opposite sides.[1] This inherent instability is the root cause of the differing behaviors observed in biological systems.
The potential for the less stable maleate to convert to the more stable fumarate is a primary degradation pathway that must be considered. This isomerization can be catalyzed by factors prevalent in biological environments, such as acid, heat, or specific enzymes.[2][3]
Caption: Geometric isomerization of maleate to the more stable fumarate form.
Stability in Key Biological Media: A Head-to-Head Comparison
The journey of an orally administered drug exposes it to a range of challenging biological environments, from the low pH of the stomach to the enzyme-rich milieu of plasma. The stability of the chosen salt form in these media is paramount.
Plasma Stability: The Role of Fumarase
A critical and often overlooked factor in the stability of fumarate salts is the ubiquitous enzyme fumarase (fumarate hydratase). This Krebs cycle enzyme rapidly and stereospecifically catalyzes the hydration of fumarate to L-malate.[4][5] Consequently, exogenously administered fumarate can be quickly converted to malate in plasma and other tissues.[6][7] This is not a degradation of the API itself, but a conversion of the salt counter-ion, which can still have significant analytical and physiological implications.
Maleate is not a substrate for fumarase. However, if maleate isomerizes to fumarate in vivo, the resulting fumarate can then be acted upon by this enzyme.
Caption: Enzymatic conversion of fumarate to L-malate by fumarase in biological fluids.
Gastrointestinal Stability: The Impact of pH
The pH of the surrounding medium is a crucial determinant of stability for both salt forms, particularly for APIs that are weak bases.
Acidic Conditions (e.g., Simulated Gastric Fluid, pH 1.2-2.5): Both salts can be susceptible to acid-catalyzed degradation, but the specific outcome depends on the API. In some cases, the maleate salt shows more degradation due to maleic acid being a stronger acid, which can create a lower microenvironmental pH.[8][9]
Near-Neutral Conditions (e.g., Simulated Intestinal Fluid, pH 6.8): A significant instability risk arises for maleate salts of basic drugs. The pH of maximum solubility for many maleate salts is around 3.3-3.6.[10][11] Above this pH, the maleate salt can convert to the less soluble free base of the API, which may precipitate or, in some cases, even volatilize, leading to a loss of potency.[10][11] This phenomenon is less pronounced with fumarate salts due to the different physicochemical properties of fumaric acid.
Covalent Reactivity with Biomolecules
An emerging area of concern is the covalent modification of proteins by reactive metabolites. Maleate has been shown to be significantly more reactive than fumarate in inducing S-succination of cysteine residues on proteins.[12] This is attributed to maleate's ability to form an internal hydrogen bond upon protonation, which increases its electrophilicity. This higher reactivity could be a contributing factor to potential toxicity and should be evaluated during preclinical safety assessments.
Summary of Comparative Stability
The following table summarizes the key stability considerations for fumarate and maleate salts in biological media.
Maleates have an inherent tendency to isomerize to the more stable fumarate form.
Primary Instability Pathway in Plasma
Enzymatic conversion to L-malate by fumarase.[6][7]
Isomerization to fumarate.
Fumarate stability assays in plasma require inhibition of fumarase for accurate measurement.
Primary Instability Pathway in GI Tract
Generally stable, but API-dependent acid hydrolysis is possible.
Conversion to free base at pH > ~3.6 for basic drugs[10][11]; potential for greater degradation at low pH.[8][9]
Maleate salts of basic drugs risk poor dissolution and bioavailability in the intestine.
Covalent Reactivity
Low
Higher reactivity with thiols (protein S-succination).[12]
Potential for higher toxicity with maleate salts that should be investigated.
Experimental Protocols for Stability Assessment
To provide a self-validating system for comparing the stability of fumarate and maleate salts, the following detailed protocols are recommended. The core principle is to subject both salt forms of the same API to identical conditions and quantify the remaining parent compound over time.
Protocol 1: Comparative Stability in Human Plasma
This protocol is designed to assess chemical stability while accounting for potential enzymatic activity.
Rationale: The use of citric acid as a fumarase inhibitor is crucial for distinguishing between chemical degradation of the fumarate salt and the enzymatic conversion of its counter-ion.[6] Running parallel experiments without the inhibitor helps quantify the rate of enzymatic conversion.
Methodology:
Preparation of Plasma:
Thaw pooled human plasma (with K2EDTA as anticoagulant) at 37°C.
Divide the plasma into two aliquots.
To Aliquot A (Fumarase-Inhibited), add a stock solution of citric acid to a final concentration of 50 mM.
Aliquot B (Enzymatically Active) receives no inhibitor.
Pre-incubate both aliquots at 37°C for 15 minutes.
Sample Incubation:
Prepare 10 mM stock solutions of the fumarate salt and the maleate salt of your API in a suitable solvent (e.g., DMSO).
Spike the API stock solutions into both Aliquot A and Aliquot B to a final concentration of 10 µM.
Immediately after spiking (T=0), withdraw a 50 µL sample and quench it by adding it to 200 µL of ice-cold acetonitrile containing an internal standard.
Incubate the remaining plasma samples at 37°C in a shaking water bath.
Withdraw 50 µL samples at subsequent time points (e.g., 15, 30, 60, 90, 120 minutes). Quench each sample immediately as described above.
Sample Analysis:
Vortex the quenched samples for 2 minutes.
Centrifuge at 14,000 rpm for 10 minutes to precipitate proteins.
Transfer the supernatant to a 96-well plate for analysis.
Analyze the samples using a validated stability-indicating LC-MS/MS method to quantify the peak area of the parent API.[13]
Data Analysis:
Calculate the percentage of the API remaining at each time point relative to the T=0 sample.
Plot the percentage remaining versus time on a semi-logarithmic scale to determine the half-life (t½) and degradation rate constant (k).
Caption: Experimental workflow for a comparative plasma stability study.
Protocol 2: Comparative Stability in Simulated Gastric & Intestinal Fluids
Rationale: This protocol assesses stability in the physiological pH environments of the gastrointestinal tract, which is crucial for predicting the performance of oral dosage forms.
Methodology:
Preparation of Media:
Prepare Simulated Gastric Fluid (SGF) without pepsin (0.2% NaCl in water, pH adjusted to 1.2 with HCl).
Prepare Simulated Intestinal Fluid (SIF) without pancreatin (0.68% KH2PO4 in water, pH adjusted to 6.8 with NaOH).
Sample Incubation:
Prepare 10 mM stock solutions of the fumarate and maleate salts of your API.
Spike the API stocks into both SGF and SIF to a final concentration of 10 µM.
Follow the same incubation and time-point sampling procedure as described in the plasma stability protocol (steps 2.2 - 2.4), incubating at 37°C.
Sample Analysis & Data Processing:
Quench samples with an equal volume of acetonitrile containing an internal standard.
Analyze the samples by LC-MS/MS.
Calculate the percentage remaining and degradation kinetics as described previously.
Implications for Drug Development and Salt Selection
The choice between a fumarate and a maleate salt is not arbitrary; it is a strategic decision with far-reaching consequences.
Fumarates: Generally offer superior chemical and thermodynamic stability.[1] They are often preferred for their robust physicochemical properties, leading to better solid-state characteristics and formulation ease.[8][9] However, the rapid enzymatic conversion of the fumarate counter-ion to malate in vivo must be understood and characterized. While this may not affect the API's intrinsic activity, it could influence local pH, solubility, and should be accounted for in bioanalytical assays.
Maleates: The primary concerns are the potential for isomerization to fumarate and the pH-dependent conversion to the free base form of the API, especially in the neutral pH of the intestine.[10][11] This can lead to formulation challenges, reduced solubility, and compromised bioavailability. The higher intrinsic reactivity of maleate also warrants a closer toxicological evaluation.[12] Despite these challenges, maleate may be chosen if it confers significantly advantageous properties, such as higher aqueous solubility, that cannot be achieved with other salt forms.
Conclusion
While both fumarate and maleate salts are valuable tools in the drug developer's arsenal, they are not interchangeable. Fumarates generally provide a more stable and robust platform due to their trans configuration. The primary stability concern for fumarates in biological media is the enzymatic conversion to malate, which is a metabolic conversion of the counter-ion rather than a degradation of the API. In contrast, maleates are susceptible to isomerization and, critically, pH-dependent disproportionation, which can severely impact the performance of an oral drug product.
Ultimately, the decision must be based on rigorous experimental data. By employing the comparative protocols outlined in this guide, researchers can generate the necessary evidence to select the optimal salt form, thereby de-risking their development programs and ensuring the delivery of a safe, stable, and effective therapeutic agent.
References
Eriksson, M., et al. (2018). Salt Formation Improved the Properties of a Candidate Drug During Early Formulation Development. Journal of Pharmaceutical Sciences. Available at: [Link][8]
Ma, L., et al. (2016). Quantification of Fumarate and Investigation of Endogenous and Exogenous Fumarate Stability in Rat Plasma by LC-MS/MS. Bioanalysis. Available at: [Link][6]
Eriksson, M., et al. (2018). Salt formation improved the properties of a candidate drug during early formulation development. ResearchGate. Available at: [Link][9]
Ma, L., et al. (2016). Quantification of fumarate and investigation of endogenous and exogenous fumarate stability in rat plasma by LC-MS/MS. ResearchGate. Available at: [Link][7]
Blewett, M. M., et al. (2021). An Oncometabolite Isomer Rapidly Induces a Pathophysiological Protein Modification. ACS Chemical Biology. Available at: [Link][12]
Pau, D., & Pavey, S. (2009). Pharmaceutical salts: a formulation trick or a clinical conundrum? The British Journal of Cardiology. Available at: [Link][14]
ResearchGate (2023). The Z→E isomerization of maleate to fumarate enabled by maleate isomerase. ResearchGate. Available at: [Link][2]
Kumar, S., et al. (2007). Stabilization of the maleate salt of a basic drug by adjustment of microenvironmental pH in solid dosage form. International Journal of Pharmaceutics. Available at: [Link][10]
Rose, I. A., & Weaver, J. L. (1995). How fumarase recycles after the malate --> fumarate reaction. Insights into the reaction mechanism. Biochemistry. Available at: [Link][4]
Kubala, M., et al. (2021). Dimethyl Fumarate vs. Monomethyl Fumarate: Unresolved Pharmacologic Issues. International Journal of Molecular Sciences. Available at: [Link][15]
Ordelt, S., & Franz, R. (1969). Investigations of the kinetics of maleate–fumarate isomerization during the polyesterification of maleic anhydride with different glycols. Die Angewandte Makromolekulare Chemie. Available at: [Link][3]
Lam, Y.-P., et al. (2021). Zwitterion-Catalyzed Isomerization of Maleic to Fumaric Acid Diesters. The Journal of Organic Chemistry. Available at: [Link][16]
Britton, H. G. (1994). Restructuring the active site of fumarase for the fumarate to malate reaction. Biochemistry. Available at: [Link][5]
Edwards, C., et al. (2013). Malate and fumarate extend lifespan in Caenorhabditis elegans. Aging Cell. Available at: [Link][17]
Saidu, N. E. B., et al. (2019). Dimethyl fumarate, a two-edged drug: Current status and future directions. Medical Oncology. Available at: [Link][18]
ResearchGate (2020). Isomerization between (A) fumarate and maleate units in UPEs. ResearchGate. Available at: [Link][19]
Kumar, S., et al. (2007). Stabilization of the maleate salt of a basic drug by adjustment of microenvironment pH in solid dosage form. ResearchGate. Available at: [Link][11]
Creative Bioarray (n.d.). How to Improve Drug Plasma Stability?. Creative Bioarray. Available at: [Link][20]
Swart, A., et al. (2022). The Effect of pH, Metal Ions, and Insoluble Solids on the Production of Fumarate and Malate by Rhizopus delemar in the Presence of CaCO3. Fermentation. Available at: [Link][21]
Swart, A., et al. (2022). The Effect of pH, Metal Ions, and Insoluble Solids on the Production of Fumarate and Malate by Rhizopus delemar in the Presence of CaCO3. ResearchGate. Available at: [Link][22]
Norbidar (2025). The stability comparison of fumaric acid and maleic acid. norbidar.com. Available at: [Link][1]
IJCRT (2023). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DIMETHYL FUMARATE BY RP-HPLC METHOD. IJCRT.org. Available at: [Link][23]
Jain, H. K., & Gunjal, A. A. (2017). Stability indicating RP-HPLC assay method for estimation of dimethyl fumarate in bulk and capsules. ResearchGate. Available at: [Link][24]
Dong, M. W. (2020). Stability Studies and Testing of Pharmaceuticals: An Overview. LCGC International. Available at: [Link][13]
Kubala, M., et al. (2021). Dimethyl Fumarate vs. Monomethyl Fumarate: Unresolved Pharmacologic Issues. National Center for Biotechnology Information. Available at: [Link][25]
Edwards, C., et al. (2013). Malate and Fumarate Extend Lifespan in Caenorhabditis elegans. National Center for Biotechnology Information. Available at: [Link][26]
ResearchGate (2025). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. Available at: [Link][27]
Al-Haj, N., et al. (2014). A validated stability-indicating HPLC method for the simultaneous determination of pheniramine maleate and naphazoline hydrochloride in pharmaceutical formulations. National Center for Biotechnology Information. Available at: [Link][28]
Nataraj, K. S., et al. (2018). analytical method development and validation of stability indicating rp-hplc method for assay. International Journal of Pharmacy and Biological Sciences. Available at: [Link][29]
Topic: Executive Summary & Chemical Profile Target Audience: Laboratory Managers, EHS Officers, and Synthetic Chemists. Objective: Safe containment, classification, and final disposal of (E)-4-oxo-4-(propylamino)but-2-en...
Author: BenchChem Technical Support Team. Date: March 2026
Topic:
Executive Summary & Chemical Profile
Target Audience: Laboratory Managers, EHS Officers, and Synthetic Chemists.
Objective: Safe containment, classification, and final disposal of (E)-4-oxo-4-(propylamino)but-2-enoic acid (and its residues).
This compound is a fumaric acid monoamide derivative .[1] Structurally, it possesses two distinct reactive motifs: a free carboxylic acid and an
-unsaturated amide (Michael acceptor).[1] This dual functionality dictates its hazard profile and disposal logic.[1] It must be treated as a potential sensitizer and irritant with specific reactivity toward biological nucleophiles (e.g., cysteine residues).[1]
If < 2: Neutralize slowly with dilute Sodium Bicarbonate (
) to pH 5–9 before adding to the main waste carboy to prevent container degradation.
Solvent Compatibility:
If dissolved in Methanol/Ethanol/DMSO : Pour into Non-Halogenated Organic Waste .[1]
If dissolved in DCM/Chloroform : Pour into Halogenated Organic Waste .[1]
Labeling: Clearly list the solvent and the solute concentration (e.g., "Methanol 99%, (E)-4-oxo-4-(propylamino)but-2-enoic acid <1%").[1][2]
Protocol 3: Empty Container Management
Use this for the original manufacturer bottle.
Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the residue (e.g., Ethanol or Acetone).
Rinsate Disposal: Collect all three rinses and dispose of them as Liquid Organic Waste (Protocol 2).
Defacing: Cross out the original label. Mark as "Empty - Triple Rinsed."[1][2]
Disposal: Discard the clean bottle in standard glass/trash recycling (subject to local institutional rules).
Emergency Procedures: Spill Response
If the solid powder or solution is spilled, immediate action is required to prevent sensitization.
Spill Workflow Diagram
Figure 1: Decision logic for responding to spills of (E)-4-oxo-4-(propylamino)but-2-enoic acid.
Decontamination Note:
Because this compound is a Michael acceptor, simple water washing may not be sufficient to deactivate residues on surfaces.
Recommended Decon Solution: A solution of 5% Sodium Thiosulfate or a dilute detergent solution is effective.[1] The thiosulfate can act as a nucleophile to scavenge the electrophilic alkene, rendering it less toxic.
Regulatory Compliance (US/Global Context)
RCRA (USA): This specific compound is likely not P-listed or U-listed by name.[1][2] However, it must be characterized by the generator.
Characteristic: Toxic (if LD50 data supports) or simply "Non-RCRA Regulated Hazardous Waste" depending on state laws.[1]
Best Practice: Manage as D001 (Ignitable, if in solvent) or generic chemical waste.[1]
European Waste Catalogue (EWC): Assign code 16 05 06 * (laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals).
References
PubChem. 4-Oxo-4-(phenylamino)-2-butenoic acid (Analogous Compound Data).[1][2] National Library of Medicine.[1] Available at: [Link][1][2]
National Research Council (US) Committee on Hazardous Substances in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011.[1][2] Available at: [Link]
Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[1] Available at: [Link][1][2]
Personal protective equipment for handling (E)-4-oxo-4-(propylamino)but-2-enoic acid
Executive Summary & Chemical Profiling (E)-4-oxo-4-(propylamino)but-2-enoic acid (commonly referred to as N-propylfumaramic acid) is a specialized α,β-unsaturated amido acid. In drug development and synthetic chemistry,...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Profiling
(E)-4-oxo-4-(propylamino)but-2-enoic acid (commonly referred to as N-propylfumaramic acid) is a specialized α,β-unsaturated amido acid. In drug development and synthetic chemistry, its structural geometry provides a highly valuable pharmacological scaffold. However, this same geometry imparts specific, potent reactive hazards.
The presence of the α,β-unsaturated carbonyl moiety classifies this compound as a[1]. In biological systems, such structures act as Michael acceptors, which via hetero-Michael addition[1]. This rapid protein alkylation mechanism is the primary driver for its classification as a potential skin sensitizer, ocular irritant, and respiratory hazard[2].
Mechanism of protein alkylation via hetero-Michael addition by α,β-unsaturated carbonyls.
Risk Assessment & Hazard Matrix
Understanding the quantitative and qualitative properties of this compound is essential for designing a self-validating safety protocol. The table below summarizes the core hazard metrics and their direct operational implications.
Rapid degradation of the active enoic acid moiety.
Avoid primary amines and thiol-containing buffers.
Personal Protective Equipment (PPE) Ecosystem
To establish a robust safety culture, PPE selection must directly counteract the chemical's specific reactivity profile. Do not rely on generic lab safety guidelines; instead, tailor your defenses to the Michael acceptor mechanism.
Hand & Skin Protection
Selection: Nitrile gloves (minimum 0.11 mm thickness) or Butyl rubber gloves. Double-gloving is mandatory during solution preparation.
Causality: The compound is a solid organic acid with an amide linkage. Nitrile provides excellent resistance to weak organic acids and prevents dermal penetration of the electrophilic enoic acid. Preventing skin contact is critical, as on skin proteins initiates the immune response leading to sensitization[5].
Eye & Face Protection
Selection: Tightly fitting safety goggles. A full face shield is required if handling large volumes (>500 mL) in solution.
Causality: The acidic nature of the carboxylic acid group, combined with the irreversible binding capacity of the Michael acceptor, poses a severe risk to the highly nucleophilic, aqueous environment of the ocular mucosa.
Respiratory Protection
Selection: NIOSH-approved N95 or P100 particulate respirator if weighing outside a containment device.
Causality: As a dry powder, electrostatic dispersion can lead to inhalation. The respiratory tract's mucosal lining is rich in glutathione and cysteine-containing proteins, making it[6].
This protocol ensures that the compound remains stable while protecting the operator from exposure.
Step 1: Environmental Preparation
Action: Conduct all open-container handling within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood with a minimum face velocity of 100 fpm.
Causality: Local exhaust ventilation captures aerosolized particulates before they reach the operator's breathing zone, neutralizing the inhalation risk.
Step 2: Anti-Static Weighing
Action: Use an anti-static gun (ionizer) on the weighing spatulas, weigh boats, and the analytical balance draft shield.
Causality: Fine powders of amido acids are prone to triboelectric charging. Neutralizing the static charge prevents sudden dispersion and aerosolization of the reactive powder.
Step 3: Transfer and Dissolution
Action: Transfer the pre-weighed solid into a chemically compatible borosilicate glass vessel. Add the chosen solvent (e.g., DMSO, DMF, or a non-nucleophilic aqueous buffer) slowly down the side of the vessel.
Causality: [4]. You must strictly avoid primary amines (e.g., Tris buffer) or thiol-containing reducing agents (e.g., DTT, β-mercaptoethanol) during initial dissolution, as these will prematurely attack the α,β-unsaturated carbonyl and destroy your compound.
Spill Response & Disposal Plan
In the event of a spill, immediate and calculated action is required to prevent cross-contamination and personnel exposure.
Step-by-Step Spill Protocol:
Isolate: Evacuate personnel from the immediate vicinity to prevent tracking the powder throughout the laboratory.
Protect: Don maximum PPE, including a P100 respirator and heavy-duty nitrile gloves.
Contain: Cover the solid spill with a damp, inert absorbent material (e.g., sand or vermiculite) to prevent dust generation. Never dry sweep a Michael acceptor powder.
Decontaminate: Wash the affected surface with a mild alkaline solution (e.g., 5% sodium bicarbonate). The alkalinity neutralizes the carboxylic acid and facilitates the hydrolysis or inactivation of the reactive double bond over time.
Dispose: Collect all contaminated materials, including the absorbent and PPE, in a sealed, labeled hazardous waste container for incineration.
Step-by-step logistical workflow for chemical spill containment and decontamination.
References
Title: Trends in structure–toxicity relationships for carbonyl-containing α,β-unsaturated compounds
Source: ResearchGate
URL: [Link]
Title: Read-across to rank skin sensitization potential: subcategories for the Michael acceptor domain
Source: PubMed
URL: [Link]
Title: Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions
Source: PMC (PubMed Central)
URL: [Link]
Title: The 4-Hydroxynonenal–Protein Adducts and Their Biological Relevance
Source: MDPI (Antioxidants)
URL: [Link]
Title: An Overview of NRF2-Activating Compounds Bearing α,β-Unsaturated Moiety and Their Antioxidant Effects
Source: MDPI (Molecules)
URL: [Link]
Title: Molecular Mechanisms of Aldehyde Toxicity: A Chemical Perspective
Source: ACS Publications (Chemical Research in Toxicology)
URL: [Link]